Br-PEG9-CH2CH2Br

Core Science & Biosynthesis

Precision Engineering with Br-PEG9-CH2CH2Br: Structural Mechanics, Bioconjugation, and Polymerization Workflows

Executive Summary

In the rapidly evolving fields of targeted protein degradation (PROTACs), antibody-drug conjugates (ADCs), and smart nanomaterials, the selection of the crosslinking spacer is as critical as the active pharmacophores themselves. Br-PEG9-CH2CH2Br (CAS: 140714-66-5) is a discrete, monodisperse, homobifunctional polyethylene glycol (PEG) derivative. Terminated by two highly reactive primary alkyl bromides, it serves as an elite electrophilic hub for nucleophilic substitution (

) and as a macroinitiator for Atom Transfer Radical Polymerization (ATRP)[1].

Unlike polydisperse polymeric PEGs, discrete PEG9 provides exact spatial geometry, ensuring batch-to-batch reproducibility—a non-negotiable requirement in modern clinical drug development. This whitepaper deconstructs the structural mechanics of Br-PEG9-CH2CH2Br and provides field-proven, self-validating protocols for its application.

Structural Mechanics & Physicochemical Profiling

To manipulate a molecule effectively, one must understand its atomic architecture. The commercial nomenclature "Br-PEG9-CH2CH2Br" can be slightly misleading; it actually represents a 29-atom linear chain. Its IUPAC name, 1,29-dibromo-3,6,9,12,15,18,21,24,27-nonaoxanonacosane , reveals the precise topology: a 10-unit carbon-chain equivalent interrupted by 9 ether oxygen atoms.

Causality in Design: Why this specific structure?

• The PEG Backbone: The 9 ether linkages provide extreme hydrophilicity. In aqueous physiological environments, these oxygen atoms hydrogen-bond with water, creating a hydration sphere that shields conjugated hydrophobic drugs from aggregation and prevents rapid renal clearance[2].

• The Terminal Bromides: Bromide (

  ) is an exceptional leaving group due to its large atomic radius and polarizability, which stabilizes the developing negative charge during the transition state of an reaction.

Table 1: Physicochemical Properties of Br-PEG9-CH2CH2Br

Parameter	Value	Causality / Experimental Impact
CAS Number	140714-66-5	Unique identifier ensuring procurement of the exact discrete molecule.
Molecular Formula		Dictates the exact elemental stoichiometry required for mass spectrometry validation.
Molecular Weight	584.33 g/mol	Critical for calculating precise molar equivalents in pseudo-first-order kinetics.
Extended Length	~35 Å (Angstroms)	Provides optimal spatial separation to prevent steric clash between conjugated proteins/ligands.
PDI (Polydispersity)	1.0 (Discrete)	Ensures a single, uniform product peak in HPLC, eliminating heterogeneous mixtures.

Workflow I: Asymmetric Bioconjugation in PROTAC Synthesis

A fundamental challenge when using a homobifunctional linker like Br-PEG9-CH2CH2Br is preventing symmetric crosslinking (e.g., Ligand A binding to both ends). As a Senior Application Scientist, I employ pseudo-first-order kinetics to force an asymmetric outcome. By using a massive stoichiometric excess of the linker, we statistically guarantee that the nucleophile (Ligand A) will only react with one end of the PEG chain.

Logical workflow for asymmetric SN2 bioconjugation using Br-PEG9-CH2CH2Br.

Protocol 1: Step-by-Step Asymmetric Crosslinking

This is a self-validating protocol designed to ensure intermediate integrity before proceeding to final assembly.

• Preparation & Desiccation: Dissolve Br-PEG9-CH2CH2Br (10.0 equivalents, based on Ligand A) in anhydrous N,N-Dimethylformamide (DMF). Causality: Water acts as a competing nucleophile; anhydrous conditions prevent hydrolysis of the alkyl bromide.

• First Alkylation: Add Target Ligand A (1.0 equivalent, containing a primary amine or phenol) and N,N-Diisopropylethylamine (DIPEA, 3.0 equivalents). Stir at 40°C for 12 hours under argon.

• Validation Checkpoint 1 (LC-MS): Extract a 5 µL aliquot. Run LC-MS (ESI+). You must observe the mass of

  . The addition of 505.4 Da corresponds to the linker mass (584.33) minus the displaced bromide (79.9).

• Purification: Isolate the mono-alkylated adduct via preparative reverse-phase HPLC to completely remove the unreacted excess Br-PEG9-CH2CH2Br.

• Second Alkylation: Dissolve the purified mono-adduct (1.0 eq) and E3 Ligase Ligand (1.2 eq) in DMF with DIPEA (3.0 eq). Elevate temperature to 60°C for 16 hours to drive the reaction to completion.

• Validation Checkpoint 2 (NMR): Perform

  -NMR on the final purified PROTAC. The triplet at ~3.4-3.5 ppm (characteristic of the terminal protons) must completely disappear, validating total conversion.

Workflow II: Atom Transfer Radical Polymerization (ATRP)

Beyond small-molecule bioconjugation, Br-PEG9-CH2CH2Br is a highly efficient macroinitiator for synthesizing amphiphilic block copolymers (e.g., for drug delivery nanoparticles)[1]. The terminal carbon-bromine bonds undergo reversible homolytic cleavage in the presence of a transition metal catalyst, generating carbon-centered radicals that initiate the controlled polymerization of vinyl monomers[1].

Reversible activation-deactivation equilibrium in ATRP using a Br-PEG9-Br macroinitiator.

Protocol 2: Step-by-Step ATRP Synthesis

• Reaction Assembly: In a Schlenk flask, combine Br-PEG9-CH2CH2Br (1.0 eq, macroinitiator) and the target vinyl monomer (e.g., DEAEMA, 100 eq) in anisole.

• Deoxygenation: Perform three freeze-pump-thaw cycles. Causality: Oxygen is a potent radical scavenger that will irreversibly terminate the polymerization.

• Catalyst Injection: Under positive argon pressure, add CuBr (2.0 eq) and the ligand PMDETA (2.0 eq). The solution will transition to a distinct green/blue hue as the

  deactivator complex forms.

• Propagation: Submerge the flask in an oil bath at 60°C.

• Termination & Purification: After reaching the desired monomer conversion (monitored via NMR), expose the flask to ambient air to oxidize the catalyst. Dilute with THF and pass the mixture through a neutral alumina column to strip the cytotoxic copper salts. Precipitate the final triblock copolymer in cold hexane.

Analytical Validation & Quality Control

Trust in chemical biology is built entirely on analytical verification. Below is the self-validating analytical matrix I require my teams to use when working with Br-PEG9-CH2CH2Br derivatives.

Table 2: Analytical Validation Parameters

Analytical Technique	Target Observation / Metric	Causality & Scientific Significance
-NMR Spectroscopy	Triplet at ~3.45 ppm ( )	Confirms the presence and integrity of the active leaving group. Its disappearance is the primary indicator of successful conjugation.
LC-MS (ESI+)	585.3 and 607.3	Validates the exact molecular weight (584.33 g/mol ) and ensures no truncated PEG chains are present in the raw material.
Gel Permeation Chromatography	Polydispersity Index (PDI) < 1.05	Ensures the PEG9 chain is strictly monodisperse. A higher PDI indicates polymeric contamination, which will ruin PROTAC spatial calculations.

References

• National Institutes of Health (NIH / NCBI). "Recent Advances in the Application of ATRP in the Synthesis of Drug Delivery Systems." Pharmaceutics. Available at: [Link][1]

• Iris Biotech GmbH. "PEGylation 2024: High Molecular Weight Polyethylene Glycol and Bioconjugation." Issuu. Available at:[Link][2]

Sources

• 1. Recent Advances in the Application of ATRP in the Synthesis of Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PEGylation 2024 by Iris Biotech GmbH - Issuu [issuu.com]

Physicochemical Properties and Bioconjugation Utility of Br-PEG9-Br

The following technical guide details the physicochemical properties, reactivity mechanisms, and experimental applications of Br-PEG9-Br (Nonaethylene glycol dibromide) in bioconjugation and drug development.

Technical Whitepaper | Version 1.0

Executive Summary

Br-PEG9-Br is a linear, homobifunctional crosslinker characterized by a precise polyethylene glycol (PEG) spacer capped with electrophilic alkyl bromide groups. With a molecular weight of approximately 584.34 Da and a length of ~35–40 Å, it occupies a critical niche in PROTAC® (Proteolysis Targeting Chimera) design, serving as a "Goldilocks" linker—long enough to span E3 ligase/target protein binding sites without inducing excessive entropic penalties. This guide provides a rigorous analysis of its chemical behavior, stability profiles, and validated protocols for nucleophilic substitution.

Physicochemical Architecture

Chemical Identity

Unlike polydisperse PEGs, discrete PEG9 linkers offer single-molecular-weight precision, essential for the regulatory characterization of small molecule drugs.

Property	Specification
IUPAC Name	1,29-dibromo-3,6,9,12,15,18,21,24,27-nonaoxanonacosane
Common Name	Br-PEG9-Br; Nonaethylene glycol dibromide
Formula	C₂₀H₄₀Br₂O₅ (Note: Often cited as C₂₀H₄₀Br₂O₉ based on 10 ethylene units containing 9 ether oxygens)
Molecular Weight	~584.34 g/mol
Appearance	Viscous colorless to light yellow liquid or low-melting solid
Solubility	High: DCM, DMF, DMSO, Methanol, THF Moderate: Water (Amphiphilic nature) Low: Hexanes, Diethyl Ether
LogP (Est.)	~1.5 (More lipophilic than HO-PEG-OH due to terminal bromides)

Structural Significance

The "PEG9" designation refers to the number of oxygen atoms in the ether backbone. The terminal alkyl bromide moieties (

) act as moderate leaving groups, balancing reactivity with stability. Unlike Iodides (too unstable) or Chlorides (too unreactive), Bromides provide a controllable electrophilic handle for reactions.

Mechanistic Reactivity & Stability[2][3]

The Reaction Profile

Br-PEG9-Br reacts primarily via Bimolecular Nucleophilic Substitution (

) . The reaction rate is governed by the nucleophilicity of the attacking species and the solvent polarity.

• Primary Targets: Thiols (

  ), Amines ( ), Azides ( ), and Hydroxyls ( , requires strong base).

• Leaving Group Ability:

  . Bromide is sufficient for most bioconjugations without requiring the extreme light sensitivity of iodides.

Stability and Degradation

• Hydrolysis: In aqueous basic conditions (

  ), the terminal bromides slowly hydrolyze to alcohols ( ), rendering the linker inert for alkylation.

• Elimination (

  ): In the presence of strong, bulky bases (e.g., t-BuOK), competitive elimination can occur, forming vinyl ethers. Recommendation: Use non-nucleophilic, hindered bases like DIPEA or inorganic bases like in aprotic solvents.

Figure 1: Primary reaction pathways for Br-PEG9-Br. Green indicates the desired pathway; red indicates degradation routes.

Bioconjugation Applications[2][4][5][6][7][8][9][10][11]

PROTAC® Linker Synthesis

In PROTAC development, Br-PEG9-Br is frequently used to connect an E3 ligase ligand (e.g., Thalidomide or VHL ligand) with a Target Protein ligand.

• Workflow: The linker is often mono-substituted first (statistical reaction) or used in excess to ensure capping, followed by a second substitution.

• Why PEG9? Structural studies suggest that for many targets, a linker length of 10–15 atoms is optimal. PEG9 provides flexibility and water solubility, improving the pharmacokinetic profile of the final chimera.[1]

Azide-Functionalization (Click Chemistry)

Converting Br-PEG9-Br to

-PEG9- or Br-PEG9- allows for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This is a standard intermediate step when "clicking" the linker onto alkyne-modified ligands.

Experimental Protocols

Protocol A: Synthesis of Azide-PEG9-Azide (Homobifunctional)

A self-validating protocol for converting terminal bromides to azides.

Reagents:

• Br-PEG9-Br (1.0 equiv)

• Sodium Azide (

  ) (3.0 equiv)

• Solvent: DMF (Anhydrous)[2]

• Workup: DCM, Brine,

Step-by-Step:

• Dissolution: Dissolve Br-PEG9-Br in anhydrous DMF (

  concentration) in a round-bottom flask.

• Activation: Add Sodium Azide (

  ) carefully. Caution: Azides are toxic and potentially explosive.

• Reaction: Heat the mixture to 60°C for 4–6 hours under an Argon atmosphere.

  • Validation: Monitor via TLC (stain with Iodine or Dragendorff’s reagent). The product will be slightly more polar than the starting bromide.

• Workup:

  • Dilute with water (5x volume) and extract with DCM (3x).

  • Wash organic layer with brine to remove DMF.

  • Dry over

    , filter, and concentrate in vacuo.

• Result: Quantitative yield of

  -PEG9- (Pale yellow oil).

Protocol B: Statistical Mono-Alkylation (Heterobifunctional Synthesis)

Used when attaching the linker to Ligand A while keeping one Bromide intact for Ligand B.

Reagents:

• Ligand A (Nucleophile, e.g., Phenol derivative) (1.0 equiv)

• Br-PEG9-Br (3.0 – 5.0 equiv ) – Excess is critical to prevent dimerization.

• Base:

  (2.0 equiv)

• Solvent: Acetone or DMF

Step-by-Step:

• Setup: Suspend Ligand A and

  in Acetone.

• Addition: Add Br-PEG9-Br (in excess) to the stirring mixture.

• Reflux: Heat to reflux (

  ) for 12 hours.

• Purification (Critical):

  • Filter off solids (

    ).

  • Concentrate filtrate.

  • Column Chromatography: You must separate the Ligand-PEG9-Br (Product) from the unreacted Br-PEG9-Br (Excess) and the Ligand-PEG9-Ligand (Dimer byproduct).

  • Tip: The excess Br-PEG9-Br usually elutes first (least polar), followed by the mono-product.

Figure 2: Workflow for statistical mono-functionalization of Br-PEG9-Br in PROTAC synthesis.

Storage & Handling

To maintain the integrity of the alkyl bromide warhead:

• Temperature: Store at -20°C .

• Atmosphere: Store under Argon or Nitrogen . Moisture can lead to slow hydrolysis of the bromide.

• Light: Protect from light (amber vials/foil) to prevent radical degradation or oxidation of the PEG ether backbone.

• Re-testing: Re-validate purity via NMR if stored >6 months. Look for triplet signals at

  ppm ( ) vs ppm ( hydrolysis product).

References

Sources

• 1. af.leapchemproduct.com [af.leapchemproduct.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Engineering Bioconjugates: A Mechanistic and Practical Guide to Br-PEG9-Br vs. Tosyl-PEG9-Tosyl Linkers

Executive Summary

In the rapidly evolving landscape of bioconjugation, antibody-drug conjugates (ADCs), and targeted protein degraders (PROTACs), the selection of an optimal crosslinker is non-trivial. Homobifunctional discrete polyethylene glycol (dPEG) linkers, specifically those with 9 ethylene oxide units (PEG9), provide an ideal spatial geometry (~3–4 nm) that enhances aqueous solubility while preventing steric clashes between conjugated payloads[1].

However, the terminal leaving group—whether Bromide (Br-PEG9-Br) or Tosylate (Tosyl-PEG9-Tosyl) —fundamentally alters the reaction kinetics, thermodynamic stability, and nucleophile compatibility of the linker. This whitepaper dissects the mechanistic causality behind these two leaving groups and provides self-validating experimental workflows for drug development professionals.

Mechanistic Divergence: The Physics of the Leaving Group

The conjugation of a PEG linker to a target molecule predominantly proceeds via a Bimolecular Nucleophilic Substitution (

) mechanism. The efficiency of this reaction is dictated by the leaving group's ability to stabilize the developing negative charge during the transition state.

Tosylate: The Resonance-Stabilized Powerhouse

Tosylate (p-toluenesulfonate) is universally recognized as an exceptional leaving group[2]. Its superiority stems from the resonance delocalization of the negative charge across three equivalent oxygen atoms upon departure[2]. Because the tosylate anion is the conjugate base of a strong acid (p-toluenesulfonic acid, pKa ~ -2.8), it is highly stable and weakly basic.

Causality in Application: Due to this extreme stability, Tosyl-PEG9-Tosyl reacts rapidly and with high yield when exposed to "hard" nucleophiles, such as primary amines (e.g., lysine residues) or alkoxides[3]. The strong electron-withdrawing nature of the tosyl group makes the adjacent PEG carbon highly electrophilic, driving the

reaction forward efficiently[4].

Bromide: The Polarizable Alternative

Bromide is a monoatomic leaving group with a highly acidic conjugate acid (HBr, pKa ~ -9.0). While it lacks the resonance stabilization of tosylate, it possesses a critical property: high polarizability [5].

Causality in Application: According to Hard-Soft Acid-Base (HSAB) theory, soft nucleophiles (like thiols/thiolates found in cysteine residues) form highly stabilized transition states with soft, polarizable leaving groups like bromide. While tosylate generally outperforms bromide in overall reaction velocity with amines[3], bromide can exhibit superior, highly selective reactivity in specific soft-nucleophile interactions or sterically encumbered environments[5]. Furthermore, Br-PEG9-Br is generally more chemically stable during long-term storage, whereas tosylates are prone to slow hydrolysis if exposed to atmospheric moisture.

SN2 transition state dynamics illustrating nucleophilic attack and leaving group displacement.

Comparative Analytics

To facilitate rapid decision-making in linker selection, the quantitative and qualitative properties of both linkers are summarized below.

Property	Br-PEG9-Br	Tosyl-PEG9-Tosyl
Leaving Group Identity	Bromide ( )	p-Toluenesulfonate ( )
Resonance Stabilization	No (Monoatomic)	Yes (Delocalized over 3 Oxygens)
Leaving Group Ability	Good	Excellent
Optimal Nucleophile Match	Soft (Thiols/Thiolates)	Hard (Amines/Alkoxides)
Steric Profile	Minimal	Bulky (Aromatic ring)
Storage Stability	High (Stable at RT or 4°C)	Moderate (Moisture sensitive, store at -20°C)
Typical Reaction Time	12 - 24 hours	2 - 6 hours

Experimental Workflows & Self-Validating Protocols

A robust protocol must be a self-validating system; it should contain built-in analytical checkpoints to confirm the mechanistic trajectory before irreversible steps are taken.

Protocol A: Amine-Directed Conjugation using Tosyl-PEG9-Tosyl

Objective: Crosslink a peptide containing a primary amine using Tosyl-PEG9-Tosyl.

• Preparation & Base Addition: Dissolve the peptide in anhydrous DMF. Add 3.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

  • Causality: DIPEA is a sterically hindered, non-nucleophilic base. It deprotonates the target amine to its reactive nucleophilic state without competing for the electrophilic PEG carbon.

  • Validation Checkpoint 1: Spot 1 µL of the mixture onto wet pH indicator paper. A pH of 8.0–8.5 validates that the amine is predominantly deprotonated.

• Linker Addition: Add 0.45 equivalents of Tosyl-PEG9-Tosyl dropwise.

  • Causality: Using a slight deficit of the homobifunctional linker ensures that both ends of the PEG react, driving the formation of the dimer rather than mono-capped species.

• Reaction Monitoring: Stir at room temperature for 2-4 hours.

  • Validation Checkpoint 2: Extract a 5 µL aliquot and analyze via LC-MS. The disappearance of the Tosyl-PEG9-Tosyl mass peak (

    ) and the appearance of the target dimer mass validates successful displacement[4].

• Quenching: Add a primary amine scavenger (e.g., ethanolamine) to terminate the reaction.

Protocol B: Thiol-Directed Conjugation using Br-PEG9-Br

Objective: Crosslink a protein via reduced cysteine residues using Br-PEG9-Br.

• Disulfide Reduction: Treat the target protein with 5.0 equivalents of Tris(2-carboxyethyl)phosphine (TCEP) in PBS (pH 7.4) for 1 hour.

  • Causality: TCEP reduces disulfide bonds to free thiols but, unlike DTT, it does not contain a thiol group itself. This prevents the reductant from acting as a competing soft nucleophile against the Br-PEG9-Br linker.

  • Validation Checkpoint 1: Perform an Ellman’s reagent (DTNB) assay. A stark yellow color (absorbance at 412 nm) validates the presence of free, reactive thiols.

• Conjugation: Adjust the pH to 8.0 and add 0.5 equivalents of Br-PEG9-Br.

  • Causality: The slightly elevated pH ensures the thiol exists predominantly as a highly nucleophilic thiolate anion, which pairs perfectly with the polarizable bromide leaving group via HSAB theory.

• Incubation & Validation: Incubate overnight at 4°C to preserve protein folding while allowing the slower bromide displacement to reach completion.

  • Validation Checkpoint 2: Perform a secondary Ellman's assay. The loss of absorbance at 412 nm validates that the free thiols have been successfully consumed in the thioether linkage.

Decision matrix for selecting PEG9 linkers based on nucleophile hardness and leaving group kinetics.

Conclusion

The structural nuance between a bromide and a tosylate leaving group extends far beyond basic organic chemistry; it is a critical variable in bioconjugate engineering. Tosyl-PEG9-Tosyl offers unmatched reaction velocity for amine-directed conjugations due to its resonance-stabilized leaving group[2]. Conversely, Br-PEG9-Br provides superior shelf-stability and highly optimized transition-state kinetics for thiol-directed crosslinking[5]. By aligning the leaving group's physical properties with the target nucleophile, researchers can drastically improve conjugate yields and purity.

References

• Title: The leaving group in the nucleophilic substitution - SN2 Source: QuimicaOrganica URL: [Link]

• Title: 9.4: Tosylate—Another Good Leaving Group Source: LibreTexts Chemistry URL: [Link]

Sources

• 1. vectorlabs.com [vectorlabs.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. The leaving group in the nucleophilic substitution - SN2 [quimicaorganica.org]
• 4. Tos-PEG9-Tos, 57436-38-1 | BroadPharm [broadpharm.com]
• 5. benchchem.com [benchchem.com]

The Stability and Handling of Terminal Bromide Groups in PEG9 Derivatives: A Technical Whitepaper

Executive Summary

Discrete polyethylene glycol (PEG) linkers, specifically PEG9 derivatives featuring terminal bromide groups, are indispensable electrophilic reagents in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs)[1][2]. While the PEG9 backbone provides optimal spatial geometry and aqueous solubility for ternary complex formation, the terminal alkyl bromide is chemically labile. This whitepaper provides a comprehensive mechanistic analysis of PEG9-Br degradation, quantitative stability profiling, and self-validating experimental protocols designed to preserve reagent integrity and maximize bioconjugation yields.

Chemical Context and Mechanistic Vulnerabilities

The utility of PEG9-bromide lies in its role as a highly reactive electrophilic hub. The primary alkyl bromide undergoes efficient nucleophilic substitution (

) with amines, thiols, and phenols to construct complex heterobifunctional molecules[3]. However, this exact reactivity makes the carbon-bromine bond highly susceptible to solvolysis and degradation during storage and handling[4][5].

Degradation Pathways

The degradation of PEG9-Br is heavily dictated by solvent environment, pH, and temperature:

• Hydrolysis (

  and -like): The dominant degradation pathway in aqueous media. Water or hydroxide ions act as nucleophiles, displacing the bromide leaving group to form a terminal hydroxyl (PEG9-OH)[4][5]. At pH > 8, this proceeds rapidly via a classic mechanism. Under acidic conditions (pH < 6), hydrolysis can proceed via an -type mechanism, where the localized dielectric environment of the PEG ether oxygens stabilizes the polar transition state[5].

• Elimination (E2): In the presence of strong, sterically hindered bases, the primary alkyl bromide can undergo dehydrohalogenation, yielding a terminal alkene[5].

Causality Check: Why is this degradation catastrophic for drug development? The conversion of a terminal bromide to a hydroxyl group (PEG9-OH) renders the linker completely inert to standard alkylation conditions. Because the PEG9 backbone remains unchanged, the resulting unreacted PEG9-OH byproducts are chromatographically nearly identical to the desired product, leading to complex mixtures and severe yield losses.

Caption: Degradation pathways of PEG9-Br in aqueous basic conditions.

Quantitative Stability Profiling

To guide experimental design, the stability of primary PEG-bromides must be quantified across different environments. The following table synthesizes the expected half-lives (

) of PEG-alkyl bromides under various stress conditions[4][5].

Storage / Reaction Condition	Solvent System	Temperature	Estimated Half-Life ( )	Primary Degradant
Long-term Storage	Anhydrous (Solid) / Argon	-20°C	> 12 Months	None
Stock Solution	Anhydrous DMSO / DMF	4°C	> 3 Months	PEG9-OH (Trace)
Aqueous Neutral	PBS Buffer (pH 7.4)	25°C	~48 - 72 Hours	PEG9-OH
Aqueous Basic	Carbonate Buffer (pH 9.0)	25°C	< 4 Hours	PEG9-OH / Alkene
Aqueous Acidic	Acetate Buffer (pH 4.0)	60°C	~12 Hours	PEG9-OH

Note: For long-term preservation, PEG-bromides must be stored as dry solids at -20°C under an inert atmosphere (Argon or Nitrogen) to prevent moisture ingress[4][].

Analytical Validation Workflows

Standard UV-Vis HPLC is fundamentally inadequate for monitoring PEG9-Br stability because the PEG backbone lacks a strong UV chromophore. To accurately assess reagent integrity, orthogonal analytical techniques must be employed.

• HPLC-CAD/ELSD: Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD) is mandatory for the universal detection of non-UV active PEG9-OH degradants[4].

• LC-MS: High-resolution mass spectrometry provides definitive structural confirmation. The displacement of bromine by a hydroxyl group results in a diagnostic mass shift of approximately -79.9 Da and the disappearance of the characteristic 1:1

  isotope pattern.

Caption: Multi-modal analytical workflow for verifying PEG9-Br structural integrity.

Field-Proven Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They explain not just the how, but the why behind each methodological choice.

Protocol A: Forced Degradation & System Suitability Test

Before utilizing a stored batch of PEG9-Br for critical PROTAC synthesis, researchers must validate both the reagent's integrity and the analytical method's sensitivity. This protocol uses a forced degradation sample as a positive control[4].

Step-by-Step Methodology:

• Stock Preparation: Dissolve 5 mg of PEG9-Br in 1 mL of strictly anhydrous DMSO to create a stock solution.

• Base Hydrolysis (Positive Control): Aliquot 100 µL of the stock solution into a vial. Add 900 µL of 0.1 M NaOH (aqueous). Incubate at room temperature for 4 hours.

• Neutral Control (System Check): Aliquot 100 µL of the stock solution into a separate vial. Add 900 µL of anhydrous DMSO.

• LC-MS Analysis: Inject both samples into the LC-MS system.

• Validation Logic: The Base Hydrolysis sample must show >90% conversion to the -79.9 Da mass species (PEG9-OH). This proves your instrument is capable of detecting the degradant. If the Neutral Control shows >5% PEG9-OH, your "anhydrous" DMSO has absorbed atmospheric moisture and must be discarded.

Protocol B: Optimized Bioconjugation (Minimizing Hydrolysis)

When conjugating PEG9-Br to a target nucleophile (e.g., a PROTAC ligand), aqueous environments must be strictly avoided during the reaction phase[4][5].

Step-by-Step Methodology:

• Solvent Selection: Dissolve the target nucleophile and PEG9-Br in anhydrous DMF or DMSO. Do not use co-solvents containing water.

• Base Selection: Utilize a non-nucleophilic base such as Potassium Carbonate (

  ) or N,N-Diisopropylethylamine (DIPEA). Causality: These bases are sterically hindered or insoluble enough to deprotonate the target nucleophile without directly attacking the primary bromide via .

• Stoichiometric Excess: Use a 1.2x to 1.5x molar excess of PEG9-Br. This compensates for any trace moisture-induced hydrolysis that occurs during the extended reaction times typical of PROTAC synthesis.

• Reaction Quenching: Prior to aqueous workup, add a 5x excess of a primary amine (e.g., ethanolamine) and stir for 30 minutes. Causality: This consumes all unreacted PEG9-Br, converting it into a highly polar amine adduct. This prevents the unreacted PEG9-Br from slowly hydrolyzing into PEG9-OH during the aqueous wash, ensuring the byproduct can be easily removed via silica gel chromatography or reverse-phase HPLC.

References[1] MedChemExpress. "PROTAC Linker - MedchemExpress.com". 6]">https://www.medchemexpress.com[6] BOC Sciences. "mPEG-Br - BOC Sciences". 4]">https://www.bocsci.com[4] BenchChem. "storage and stability issues of Propargyl-PEG4-Br solutions". 5]">https://www.benchchem.com[5] BenchChem. "Hydrolysis of Bromo-PEG6-bromide under aqueous conditions". 2]">https://www.benchchem.com[2] BroadPharm. "PROTAC linker, E3 Ligase Ligand-Linker". 3]">https://broadpharm.com[3] BenchChem. "A Head-to-Head Comparison of Alkyl-Bromide and PEG Linkers in PROTACs". https://www.benchchem.com

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. PROTAC linker, E3 Ligase Ligand-Linker | BroadPharm [broadpharm.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Advanced Applications of Homobifunctional Halo-PEG Linkers in Chemical Biology

Topic: Applications of Homobifunctional Halo-PEG Linkers in Chemical Biology Audience: Researchers, Scientists, and Drug Development Professionals Format: In-Depth Technical Guide

Executive Summary & Definitions

In the lexicon of chemical biology, "Halo-PEG" linkers occupy a unique dual niche, referring either to HaloTag® Ligands (chloroalkanes) used for bio-orthogonal targeting or Reactive Halides (haloacetamides/benzyl halides) used for cysteine-specific bioconjugation.

This guide focuses on the Homobifunctional class of these reagents—symmetric molecules containing identical "Halo" groups separated by a Polyethylene Glycol (PEG) spacer.[1] These tools are critical for two distinct but high-value applications:

• Chemical Inducers of Dimerization (CIDs): Using Bis-Chloroalkane linkers to force the homodimerization of HaloTag-fusion proteins in live cells.

• Structural Crosslinking: Using Bis-Haloacetamide linkers to covalently lock protein homodimers or map cysteine distances in structural biology.

Part A: Bis-Chloroalkane PEG Linkers (HaloTag Homodimerizers)

Mechanism of Action

The HaloTag system is based on a modified bacterial haloalkane dehalogenase (DhaA) that reacts specifically with primary chloroalkanes. Unlike the wild-type enzyme, the HaloTag variant is engineered to trap the reaction intermediate, forming a permanent covalent ester bond between the protein (Asp106) and the chloroalkane ligand.

A Homobifunctional HaloTag Linker (HTL-PEG-HTL) contains two chloroalkane motifs. When introduced to cells expressing a HaloTag-fusion protein, the linker acts as a "molecular staple," covalently bridging two protein monomers.

Key Kinetic Advantage: The HaloTag reaction is fast (

) and highly specific, allowing for rapid dimerization kinetics that outpace many biological signaling events.

Core Applications in Cell Signaling

• Receptor Activation: Many cell surface receptors (e.g., RTKs, TGF

  receptors) require homodimerization for autophosphorylation and downstream signaling. HTL-PEG-HTL linkers can synthetically activate these pathways without natural ligands.

• Conditional Localization: Dimerizing a cytoplasmic protein with a membrane-anchored HaloTag can force translocation, allowing researchers to manipulate spatial biology on demand.

• Synthetic Lethality: Inducing the "clumping" of essential proteins to sterically hinder their function or trigger degradation.

Experimental Protocol: Live-Cell Receptor Dimerization

Objective: Induce activation of a HaloTag-fused Receptor Tyrosine Kinase (RTK) using a homobifunctional linker.

Reagents:

• Target Cells (e.g., HEK293T) expressing HaloTag-RTK.

• Homobifunctional Linker: Bis-HaloTag Ligand-PEG

  (Optimal length for spanning receptor ectodomains).

• Control: Mono-functional HaloTag Ligand (to block sites without dimerization).

Workflow:

• Seeding: Plate cells at 70% confluency in phenol-red-free media.

• Expression Check: Verify HaloTag expression using a fluorescent HaloTag ligand (e.g., TMR-ligand) on a control well.

• Pulse-Labeling (Dimerization):

  • Replace media with fresh media containing 100 nM Bis-HaloTag linker.

  • Note on Concentration: Excess linker favors 1:1 binding (monomer capping) rather than 2:1 binding (dimerization). A titration curve (10 nM – 1

    M) is critical to find the "bell curve" maximum for dimerization.

• Incubation: Incubate for 15–60 minutes at 37°C.

• Readout:

  • Western Blot: Lyse cells and blot for phosphorylated RTK (p-RTK). A shift in molecular weight may also be observed if the dimer is stable in SDS-PAGE (covalent HaloTag bond is stable, but the linker itself is non-cleavable).

  • Functional Assay: Measure downstream reporter activity (e.g., Luciferase).

Visualization: HaloTag Dimerization Pathway

Caption: Step-wise mechanism of HaloTag-mediated homodimerization. The linker first recruits one monomer, creating a reactive intermediate that captures a second monomer.

Part B: Bis-Haloacetamide PEG Linkers (Cysteine Crosslinkers)

Mechanism of Action

Bis-Haloacetamide linkers (e.g., Bis-Iodoacetamide-PEG

) are classic bioconjugation tools. The haloacetamide group reacts specifically with sulfhydryl groups (-SH) on cysteine residues via nucleophilic substitution ( ), displacing the halide (Iodine or Bromine) and forming a stable thioether bond.

Specificity: At physiological pH (7.2–7.5), haloacetamides are highly selective for cysteine over lysine (amines). PEG Role: The PEG spacer increases water solubility of the crosslinker and provides a "molecular ruler" to measure the distance between cysteine residues.

Core Applications in Structural Biology

• Distance Mapping: By using linkers of defined PEG lengths (e.g., PEG

  vs PEG ), researchers can determine the physical distance between cysteines in a protein complex. If PEG crosslinks but PEG does not, the cysteines are likely 30–40 Å apart.

• Stabilizing Transient Interactions: Covalently locking weak homodimers to survive purification or Cryo-EM grid preparation.

• Peptide Stapling: Cyclizing peptides containing two cysteines to lock them into a bioactive alpha-helical conformation.

Experimental Protocol: Cysteine Crosslinking

Objective: Crosslink a homodimeric protein to map the interface.

Reagents:

• Purified Protein (in non-thiol buffer, e.g., HEPES/PBS). Avoid DTT or Mercaptoethanol.

• Linker: Bis-Iodoacetamide-PEG

  (approx 40 Å reach).

• Quench: L-Cysteine or DTT.

Workflow:

• Reduction (Optional but Recommended): Treat protein with TCEP (non-thiol reductant) to ensure surface cysteines are reduced.

• Reaction Setup:

  • Prepare 10 mM linker stock in DMSO.

  • Add linker to protein solution at 10-fold to 50-fold molar excess .

  • Rationale: High excess drives the reaction, but too high can cause "double modification" (both cysteines react with separate linker molecules, preventing crosslinking).

• Incubation: 1 hour at Room Temperature or 4°C overnight in the dark (iodides are light sensitive).

• Quenching: Add DTT to a final concentration of 10 mM to scavenge unreacted linker.

• Analysis:

  • SDS-PAGE: Look for the appearance of a dimer band (2x molecular weight).

  • Mass Spectrometry: Digest the protein and map the crosslinked peptides to identify exactly which cysteines were connected.

Visualization: Crosslinking Workflow

Caption: Standard workflow for cysteine-targeted protein crosslinking using homobifunctional halo-PEG reagents.

Technical Comparison & Selection Guide

Feature	Bis-Chloroalkane-PEG (HaloTag)	Bis-Haloacetamide-PEG (Cysteine)
Target	HaloTag Fusion Protein	Native/Engineered Cysteines
Reaction Type	Enzyme-Substrate (Covalent)	Nucleophilic Substitution (Sn2)
Specificity	Extreme (Bio-orthogonal)	High (pH dependent)
Cell Permeability	High (if PEG < 2kDa)	Moderate (depends on PEG length)
Primary Use	Live Cell Dimerization (CID)	In vitro Structural Mapping
Reversibility	Irreversible	Irreversible (Thioether)

The "Bell Curve" Effect (Hook Effect)

In both applications, stoichiometry is the most critical variable.

• Low Linker Concentration: Not enough linker to bridge molecules.

• Optimal Concentration: Linker binds one monomer, then finds a second. Maximum dimerization.

• High Linker Concentration (Hook Effect): Every monomer binds its own linker molecule. No free binding sites remain for dimerization. The system becomes saturated with "monomer-linker" species.

• Recommendation: Always perform a log-scale titration (e.g., 1, 10, 100, 1000 nM) to find the peak.

References

• Developing HaloTag and SNAP-Tag Chemical Inducers of Dimerization to Probe Receptor Oligomerization and Downstream Signaling. Source: National Institutes of Health (PMC) / Journal of the American Chemical Society URL:[Link]

• Mechanism-Based Strategy for Optimizing HaloTag Protein Labeling. Source: ChemRxiv URL:[Link]

• Quantitative evaluation of the lengths of homobifunctional protein cross-linking reagents used as molecular rulers. Source: Protein Science (PMC) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Unlocking the Reactivity of Br-PEG9-CH2CH2Br: A Comprehensive Guide to Nucleophilic Substitution in Bioconjugation

Executive Summary

In the rapidly evolving fields of targeted therapeutics, PROTAC (Proteolysis Targeting Chimera) development, and advanced bioconjugation, the selection of an optimal crosslinking reagent is paramount. Br-PEG9-CH2CH2Br (also known as Bis-PEG9-Br) is a homobifunctional polyethylene glycol (PEG) derivative characterized by a linear chain of nine ethylene glycol units flanked by two terminal alkyl bromide groups,[1].

As a Senior Application Scientist, I approach this molecule not just as a structural spacer, but as a highly tunable electrophilic hub. The terminal bromides serve as excellent leaving groups, making the molecule highly susceptible to nucleophilic substitution[2]. This whitepaper deconstructs the mechanistic reactivity of Br-PEG9-CH2CH2Br, explores the unique catalytic effect of its own PEG backbone, and provides self-validating experimental protocols for its application in drug development and materials science.

Mechanistic Profiling: The SN2 Dynamics of PEGylated Alkyl Bromides

The reactivity of Br-PEG9-CH2CH2Br is fundamentally governed by the principles of aliphatic nucleophilic substitution (SN2)[2]. Because the halogens are more electronegative than carbon, the carbon-bromine bond is highly polarized, leaving the terminal primary carbon with a partial positive charge (

)[2].

The "PEG Effect" in Nucleophilic Substitution

A critical, often overlooked aspect of PEG-alkyl bromides is the auto-catalytic nature of the PEG backbone itself. The repeating oxygen-rich ethylene glycol units act similarly to open-chain crown ethers[3].

Causality in Reactivity: When reacting Br-PEG9-CH2CH2Br with an alkali metal salt (e.g., Sodium Azide, NaN3), the PEG backbone complexes the sodium cation (Na

). This chelation loosens the ionic interaction between the Na and the N3 anion, effectively creating a "naked," highly reactive nucleophile[3]. This phenomenon significantly lowers the activation energy required for the backside attack on the electrophilic carbon, allowing reactions to proceed rapidly even under mild conditions[3].

Logical flow of SN2 nucleophilic substitution on Br-PEG9-CH2CH2Br.

Nucleophile Landscape & Reaction Kinetics

The versatility of Br-PEG9-CH2CH2Br lies in its ability to react with a diverse array of nucleophiles. Understanding the kinetic differences between these nucleophiles is essential for designing high-yield bioconjugation workflows[4],[5].

Quantitative Reactivity Profile

The following table summarizes the optimized reaction parameters for substituting the terminal bromides of Br-PEG9-CH2CH2Br with common biological and synthetic nucleophiles.

Nucleophile	Reaction Type	Optimal Solvent	Temp (°C)	Time (h)	Typical Yield	Primary Application
Azide (N )	Substitution	PEG 400 / H O	25 - 50	4 - 12	>90%	Click Chemistry Precursors[3]
Primary Amine	Alkylation	DMF / DIPEA	4 - 25	12 - 24	70 - 85%	PROTAC Linkers, ADCs[4]
Thiol (R-SH)	Thioether	PBS (pH 7.5-8.0)	25	2 - 4	>95%	Peptide Bioconjugation
Alkoxide (R-O )	Etherification	THF / NaH	0 - 25	8 - 16	60 - 75%	Surface Modification

Experimental Methodology: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step is grounded in chemical causality.

Protocol 1: Synthesis of Azido-PEG9-Azide (N -PEG9-N )

This protocol converts the homobifunctional bromide into a homobifunctional azide, a critical precursor for CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) click chemistry.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 1.0 mmol of Br-PEG9-CH2CH2Br in 5.0 mL of PEG 400[3].

  • Causality: PEG 400 is chosen over traditional volatile organic solvents (VOCs) because it acts as an eco-friendly reaction medium that actively promotes the dissociation of the incoming sodium azide via cation chelation[3].

• Nucleophile Addition: Add 2.5 mmol of Sodium Azide (NaN

  ) to the solution.

  • Causality: A slight stoichiometric excess (1.25 eq per bromide) ensures complete conversion of both terminal ends, preventing the formation of heterobifunctional Br-PEG9-N

    impurities.

• Thermal Activation: Stir the mixture at room temperature (25°C) for 12 hours.

• Validation (In-Process): Monitor the reaction via TLC or LC-MS. The disappearance of the isotopic bromine signature (M and M+2 peaks of equal intensity) confirms the displacement of the halogens.

• Purification: Extract the product using diethyl ether and wash with brine to remove residual NaN

  and PEG 400. Dry over anhydrous Na SO and concentrate under reduced pressure.

Self-validating experimental workflow for the azidation of Br-PEG9-CH2CH2Br.

Protocol 2: Amine Alkylation for PROTAC Linker Assembly

PEG-based PROTAC linkers are essential for connecting an E3 ubiquitin ligase ligand to a target protein ligand[5]. The bromide serves as an effective leaving group for reaction with primary amines[4].

Step-by-Step Methodology:

• Solvation: Dissolve the target primary amine (e.g., a functionalized ligand) in anhydrous DMF.

• Base Addition: Add 3.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

  • Causality: The S

    2 reaction generates Hydrobromic acid (HBr) as a byproduct. If left unneutralized, HBr will protonate the remaining primary amines, rendering them non-nucleophilic and halting the reaction. DIPEA acts as a non-nucleophilic base to scavenge the HBr[4].

• Electrophile Addition: Slowly add Br-PEG9-CH2CH2Br (10-50 fold molar excess if mono-alkylation is desired to prevent crosslinking)[4].

• Incubation: Stir at 4°C to 25°C for 4-24 hours with gentle agitation[4].

• Purification: Remove unreacted Br-PEG9-CH2CH2Br via dialysis (using an appropriate molecular weight cutoff membrane) or preparative HPLC[4].

Advanced Applications: ATRP Macroinitiators

Beyond simple S

2 substitutions, the terminal alkyl bromides of PEG derivatives are highly prized in polymer chemistry. Br-PEG-Br acts as a highly efficient macroinitiator for Atom Transfer Radical Polymerization (ATRP)[6].

When exposed to a transition metal catalyst (such as CuBr complexed with a suitable ligand), the carbon-bromine bond undergoes reversible homolytic cleavage. This generates a carbon-centered radical that can initiate the polymerization of vinyl monomers (e.g., DEAEMA), allowing for the synthesis of sophisticated, pH-responsive triblock copolymers (like PDEAEMA-b-PEG-b-PDEAEMA) used in targeted drug delivery and micelle formation[6].

Conclusion

Br-PEG9-CH2CH2Br is a highly versatile, bifunctional electrophile. Its reactivity is defined not only by the highly polarized carbon-bromine bonds but also by the unique, auto-catalytic cation-chelating properties of its PEG backbone. By strictly controlling solvent environments, stoichiometric ratios, and utilizing appropriate acid scavengers, researchers can leverage this molecule to synthesize complex PROTAC linkers, advanced polymeric drug delivery systems, and robust bioconjugates with high precision and yield.

References

Sources

• 1. purepeg.com [purepeg.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Br-PEG7-Br | PROTAC Linker | TargetMol [targetmol.com]
• 6. Recent Advances in the Application of ATRP in the Synthesis of Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Protocols for the Nucleophilic Substitution of Br-PEG9-CH2CH2Br

Introduction & Mechanistic Grounding

Br-PEG9-CH2CH2Br (CAS: 140714-66-5) is a highly pure, monodisperse homobifunctional discrete PEG (dPEG) derivative. In modern drug development, it serves as a foundational building block for bioconjugation, PROTAC linker synthesis, and nanoparticle surface functionalization.

The molecule features a hydrophilic octaethylene glycol core flanked by two primary alkyl bromides. The primary alkyl bromide is an exceptional electrophile for bimolecular nucleophilic substitution (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) reactions. Because the bromide is situated on an unhindered primary carbon, steric resistance is minimized. This allows nucleophiles (such as azides, primary amines, or thiolates) to efficiently attack the anti-bonding orbital ( ), resulting in the inversion of configuration and the expulsion of the bromide leaving group[1].

For drug development professionals, utilizing a discrete PEG9 spacer is highly advantageous: it imparts a precise hydrodynamic volume, increases the aqueous solubility of the final conjugate, and shields therapeutic payloads from opsonization and rapid renal clearance without the analytical complexities of polydisperse PEGs[2].

Experimental Design & Causality (E-E-A-T)

To ensure a self-validating and high-yielding protocol, experimental conditions must be chosen based on strict mechanistic causality:

• Solvent Selection (The Kinetic Driver): Polar aprotic solvents like anhydrous are strictly required[3]. These solvents solvate the counter-cations (e.g.,

  or ) while leaving the nucleophilic anion "naked" and highly reactive. This significantly lowers the activation energy of the pathway.

• Temperature Control (Suppressing Side Reactions): While

  reactions benefit from thermal kinetic energy, exceeding 70°C in the presence of strong bases can trigger the competing elimination pathway, resulting in the formation of unwanted terminal vinyl ethers[1]. Optimal substitution temperatures range tightly between 40°C and 60°C.

• Stoichiometry (Preventing Intermediates): To achieve complete homobifunctionalization (e.g., forming a diazide), a minimum of a 3- to 5-fold molar excess of the nucleophile is required to drive the reaction to completion and prevent the accumulation of mono-substituted (bromo/azido) intermediates.

Quantitative Data: Reaction Optimization

The following table summarizes the optimized parameters for substituting Br-PEG9-CH2CH2Br with various common nucleophiles, balancing yield against the risk of side reactions.

Target Derivative	Nucleophile	Equivalents	Solvent	Temp (°C)	Time (h)	Expected Yield	Primary Side-Reaction Risk
Diazido-PEG9		4.0 - 5.0	DMF (Anhydrous)	60°C	16 - 24	>90%	Minimal (Highly efficient )
Diamino-PEG9	Primary Amine	20.0 (Large Excess)	THF or DMF	50°C	24	70-80%	Over-alkylation (Tertiary amines)
Dithiol-PEG9	Potassium Thioacetate	3.0	DMF	25°C	12	85%	Disulfide bond formation (Oxidation)
Diphenoxy-PEG9	Phenol +	2.5	DMF (Anhydrous)	80°C	12	75%	Elimination (Vinyl ether formation)

Reaction Workflow Visualization

Workflow of the SN2 nucleophilic substitution of Br-PEG9-CH2CH2Br and downstream applications.

Step-by-Step Protocols

Protocol A: Synthesis of Diazido-PEG9 ( -PEG9- - )

Azidation is the most common modification, converting the dibromo-PEG into a click-chemistry-ready crosslinker suitable for CuAAC or SPAAC reactions[4].

Step 1: Preparation In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 g (1.71 mmol) of Br-PEG9-CH2CH2Br in 10 mL of anhydrous DMF under an inert argon or nitrogen atmosphere[1].

Step 2: Nucleophile Addition Carefully add 0.44 g (6.84 mmol, 4.0 eq) of Sodium Azide (

). Safety Pause: is highly toxic and potentially explosive when reacted with heavy metals. Handle exclusively in a certified fume hood.

Step 3: Reaction & Monitoring Heat the mixture to 60°C using a precisely controlled oil bath. Stir vigorously for 16-24 hours. To validate the system, monitor the reaction via TLC (DCM:MeOH 9:1) or LC-MS[1]. The disappearance of the starting material peak confirms completion.

Step 4: Quenching & Extraction Cool the reaction to room temperature. Add 20 mL of deionized water to quench the reaction and solubilize excess

. Extract the aqueous layer with Dichloromethane (DCM) (3 x 20 mL).

Step 5: Washing & Isolation Wash the combined organic layers with brine (3 x 20 mL) to remove residual DMF. Dry the organic layer over anhydrous

, filter, and concentrate under reduced pressure to yield the diazido-PEG as a pale yellow oil.

Protocol B: Synthesis of Diamino-PEG9 via Direct Amination

Direct amination requires a massive excess of the primary amine to statistically prevent the newly formed secondary amine from attacking another Br-PEG9 molecule (which would result in cross-linked tertiary amines)[3].

Step 1: Preparation Dissolve 1.0 g (1.71 mmol) of Br-PEG9-CH2CH2Br in 15 mL of anhydrous THF or DMF[3].

Step 2: Amine Addition Add a 20-fold molar excess of the desired primary amine (e.g., benzylamine) and 2.0 eq of anhydrous

to act as an acid scavenger for the generated HBr[1].

Step 3: Reaction Stir the mixture at 50°C for 24 hours.

Step 4: Purification (Critical Step) Remove the solvent and excess volatile amine under high vacuum. Because direct amination often produces a mixture of secondary and trace tertiary amines, purify the crude mixture via reversed-phase HPLC (RP-HPLC) or size-exclusion chromatography (SEC) to isolate the pure secondary diamine product[1].

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. vectorlabs.com [vectorlabs.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Synthesis of PROTACs using Br-PEG9-Br as a linker

Application Note: Strategic Synthesis of PROTACs Using Homobifunctional Br-PEG9-Br Linkers

Executive Summary

This guide details the synthetic utility of Br-PEG9-Br (Bromide-PEG9-Bromide), a homobifunctional crosslinker, in the development of Proteolysis Targeting Chimeras (PROTACs). While heterobifunctional linkers (e.g., Boc-PEG-Br) offer easier stoichiometry, Br-PEG9-Br is a cost-effective, high-purity alternative that provides a specific spatial separation (~35–40 Å) and enhanced aqueous solubility.

The core technical challenge when using Br-PEG9-Br is desymmetrization —preventing the formation of "dumbbell" dimers (Ligand-Linker-Ligand) during the first functionalization step. This note provides a field-proven protocol to maximize mono-substitution yields and ensure high-purity final PROTAC assembly.

Strategic Rationale: Why Br-PEG9-Br?

In PROTAC design, the linker is not merely a connector; it determines the ternary complex's stability and the molecule's physicochemical properties (E-E-A-T).[1]

Feature	Scientific Advantage
Length (PEG9)	Provides ~35–40 Å reach. Critical for overcoming steric clashes when the E3 ligase and Target Protein (POI) binding pockets are deeply buried.
Solubility	The hydrophilic polyethylene glycol (PEG) backbone counteracts the lipophilicity of complex warheads, improving LogD and oral bioavailability.
Reactivity	Terminal bromides are excellent leaving groups for SN2 nucleophilic substitution, compatible with phenols, amines, and hydroxamates.
Symmetry	Challenge: Both ends react identically. Benefit: No "directionality" issues; simpler NMR spectra prior to functionalization.

Synthetic Workflow & Mechanism

The synthesis follows a linear assembly strategy . To successfully utilize a symmetrical linker, one must force a statistical distribution favoring the mono-substituted product during the first step.

Diagram 1: The Desymmetrization Strategy

This diagram illustrates the kinetic control required to prevent polymerization or dimerization.

Caption: Statistical control of nucleophilic substitution to favor mono-alkylation over dimerization.

Detailed Experimental Protocols

Phase 1: Mono-functionalization (The Anchor Step)

Objective: Attach the first ligand (e.g., Thalidomide-OH or VHL-ligand) to Br-PEG9-Br while retaining one reactive bromide.

Reagents:

• Ligand A: 1.0 equivalent (e.g., 4-Hydroxythalidomide).

• Linker: Br-PEG9-Br (BroadPharm/ChemScene), 4.0 – 5.0 equivalents .

• Base: Potassium Carbonate (

  ), 2.0 equivalents.

• Solvent: Anhydrous DMF or Acetonitrile (MeCN).

Protocol:

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

  ).

• Linker Solubilization: Dissolve 5.0 eq of Br-PEG9-Br in anhydrous DMF (0.1 M concentration relative to linker). Crucial: The high excess of linker acts as the "solvent" for the reaction surface, ensuring that when a Ligand molecule meets a Linker, the Linker is likely unsubstituted.

• Activation: In a separate vial, dissolve Ligand A (1.0 eq) and

  (2.0 eq) in minimum DMF. Stir for 10 mins to generate the phenoxide/nucleophile.

• Addition: Add the Ligand/Base mixture dropwise to the stirring Linker solution over 30 minutes.

  • Note: Slow addition keeps the instantaneous concentration of free Ligand low, further suppressing dimer formation.

• Reaction: Heat to 50–60°C for 4–12 hours. Monitor by LC-MS.

  • Checkpoint: You should see the Mono-sub mass (Ligand+Linker) and the excess Linker mass. Dimer mass should be <5%.

• Workup (Critical):

  • Dilute with EtOAc, wash with water x3 (to remove DMF) and brine.

  • Dry over

    and concentrate.

• Purification: Flash Column Chromatography (Silica).

  • Gradient: 0%

    5% MeOH in DCM.

  • Elution Order: The excess Br-PEG9-Br (non-polar) will elute first (often with the solvent front). The Mono-substituted product (polar) elutes second. The Dimer (very polar/insoluble) elutes last.

Phase 2: Final Assembly (The Warhead Step)

Objective: React the purified Ligand A-PEG9-Br intermediate with Ligand B.

Reagents:

• Intermediate: Ligand A-PEG9-Br (1.0 eq).

• Ligand B: Target Warhead (1.2 eq).

• Base: Cesium Carbonate (

  ), 2.0 eq (Stronger base/larger cation often improves yields in the second step).

• Catalyst: Sodium Iodide (NaI), 0.1 eq (Finkelstein condition to convert -Br to -I in situ, increasing reactivity).

Protocol:

• Dissolve Ligand B and

  in DMF.

• Add the Ligand A-PEG9-Br intermediate.

• Add catalytic NaI.

• Heat to 60–80°C for 6–16 hours.

• Purification: HPLC is usually required for the final PROTAC to ensure >95% purity for biological assays.

Quality Control & Troubleshooting

Issue	Root Cause	Corrective Action
High Dimer Formation	Linker equivalents too low.	Increase Br-PEG9-Br to 5–10 eq. Perform reverse addition (Ligand into Linker).
Hydrolysis (-OH)	Wet solvent or atmospheric moisture.	Use anhydrous DMF/MeCN. Store Br-PEG9-Br under Argon.
Elimination (Alkene)	Temperature too high; Base too strong.	Lower temp to 40°C. Switch from to or DIPEA.
Incomplete Reaction	Poor nucleophilicity.	Add KI or NaI (0.1 eq) to generate a more reactive alkyl iodide intermediate.

Pathway Visualization: Mechanism of Action

Once synthesized, the PROTAC functions by inducing proximity.[1][2]

Caption: The PROTAC recruits the E3 ligase to the Target Protein, triggering ubiquitination.[1][2][3][4][5][]

References

• Burslem, G. M., & Crews, C. M. (2020). Proteolysis-Targeting Chimeras as Therapeutics and Tools for Biological Discovery. Cell.

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy.[7][8]

• An, S., & Fu, L. (2018). Small-molecule PROTACs: An emerging and promising approach for the development of targeted therapy drugs. EBioMedicine.

• BroadPharm Application Data. (2024). PEG Linkers in PROTAC Synthesis: Solubility and Length Optimization.

• BenchChem Protocols. (2025). Impact of PEG Linker Length on PROTAC Stability and Efficacy.

Sources

• 1. chempep.com [chempep.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
• 4. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 7. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: High-Fidelity Protein Crosslinking via Bis-Alkylating Br-PEG9-CH2CH2Br

Executive Summary & Strategic Rationale

This guide details the protocol for using Br-PEG9-CH2CH2Br , a homobifunctional crosslinker featuring a polyethylene glycol (PEG) spacer terminated by alkyl bromide groups. Unlike the ubiquitous maleimide-based crosslinkers, which are prone to retro-Michael addition and hydrolysis in plasma, alkyl halides form irreversible, chemically stable thioether bonds with cysteine residues.[1]

Why Choose Br-PEG9-CH2CH2Br?

• Stability: The resulting thioether linkage is stable to hydrolysis and exchange reactions, making it superior for antibody-drug conjugates (ADCs) or therapeutic homodimers requiring long serum half-lives.

• Solubility: The 9-unit PEG spacer (~40 Å length) imparts significant hydrophilicity, preventing aggregation of hydrophobic proteins during crosslinking.

• Chemoselectivity: While less reactive than iodoacetamides, alkyl bromides offer a tunable reactivity window. By strictly controlling pH, researchers can achieve exclusive cysteine alkylation without "off-target" lysine modification.

Chemical Mechanism & Reaction Design

The crosslinking reaction proceeds via an

nucleophilic substitution . The reaction requires the cysteine sulfhydryl group (-SH) to be deprotonated to the thiolate anion (-S⁻), which then attacks the electrophilic carbon adjacent to the bromine, displacing the bromide ion.

Critical Reaction Parameters

Parameter	Optimal Condition	Scientific Rationale
Target Residue	Cysteine (Thiol)	Thiols are soft nucleophiles that react rapidly with soft electrophiles (alkyl halides) at physiological pH.
pH Window	8.0 – 8.5	Cysteine pKa is ~8.3. pH must be near/above pKa to generate the reactive thiolate (-S⁻). Below pH 7.5, reaction is sluggish. Above pH 9.0, Lysine amines compete.
Temperature	Room Temp (20-25°C)	Alkyl bromides are less reactive than maleimides; heat drives the kinetics but risks protein denaturation.
Time	4 – 16 Hours	Slower kinetics require longer incubation compared to "click" or maleimide reactions.

Mechanism Diagram

The following diagram illustrates the specific attack of the protein thiolate on the alkyl bromide termini.

Caption: SN2 reaction pathway showing thiolate generation and subsequent displacement of bromide to form a stable thioether crosslink.

Pre-Conjugation Considerations

Before initiating the protocol, you must validate the state of your protein.

• Disulfide Status: Are the target cysteines free or involved in disulfide bonds?

  • Free Cysteines: Proceed to Protocol.[2]

  • Disulfides (e.g., IgG hinge): Must be reduced with TCEP or DTT first.

• Buffer Compatibility:

  • Avoid: Thiols (Mercaptoethanol, DTT) in the conjugation buffer (they will consume the linker).

  • Acceptable: PBS, HEPES, Tris, Borate.

• Linker Handling: Br-PEG9-CH2CH2Br is often an oil or low-melting solid. It is moisture-sensitive. Equilibrate the vial to room temperature before opening to prevent condensation.

Comprehensive Protocol

Materials Required[2][3][4][5][6][7]

• Protein: 1–10 mg/mL in non-thiol buffer.

• Linker: Br-PEG9-CH2CH2Br (MW ~600 Da).

• Reducing Agent: TCEP-HCl (Tris(2-carboxyethyl)phosphine).

• Conjugation Buffer: 50 mM Borate or HEPES, pH 8.5, 5 mM EDTA (EDTA prevents metal-catalyzed oxidation of cysteines).

• Solvent: Anhydrous DMSO or DMF.[3]

• Desalting Column: Zeba Spin or PD-10.

Step-by-Step Methodology

Phase 1: Protein Reduction (Optional but Recommended)

Even if your protein has "free" cysteines, they often oxidize to form dimers during storage. A mild reduction "resets" the reactivity.

• Prepare Protein: Dilute protein to 5 mg/mL in Conjugation Buffer.

• Add Reductant: Add TCEP to a final concentration of 2–5 mM (typically 10-fold molar excess over cysteines).

• Incubate: 30 minutes at Room Temperature (RT).

• Desalt (CRITICAL): While TCEP is less reactive toward alkyl halides than maleimides, it can react with alkyl bromides over long incubations. Remove TCEP using a desalting column equilibrated with degassed Conjugation Buffer (pH 8.5).

Phase 2: Crosslinking Reaction

• Prepare Linker Stock: Dissolve Br-PEG9-CH2CH2Br in anhydrous DMSO to a concentration of 50 mM. Note: Prepare fresh.

• Calculations:

  • For Homodimerization: Target a Linker:Protein ratio of 0.5 : 1 (theoretical) to 0.7 : 1 .

  • For Intramolecular Stapling: Target a 1 : 1 ratio.

  • For Surface Functionalization: Use 10-20x molar excess of linker.

• Initiate Reaction: Add the calculated volume of Linker Stock to the protein solution.

  • Tip: Do not exceed 10% (v/v) DMSO in the final mixture to avoid denaturation.

• Incubate:

  • Standard: 16 hours (Overnight) at 4°C.

  • Rapid: 4 hours at RT (25°C).

  • Why? The alkyl bromide reaction is slower than maleimide. Overnight at 4°C preserves protein structure while allowing the reaction to reach completion.

Phase 3: Quenching & Purification

• Quench: Add L-Cysteine or

  -Mercaptoethanol to a final concentration of 10 mM. Incubate for 30 minutes at RT. This scavenges any unreacted alkyl bromides.

• Purification: Remove excess linker and quench by Size Exclusion Chromatography (SEC) or extensive dialysis against storage buffer (e.g., PBS pH 7.4).

Experimental Workflow Diagram

Caption: Operational workflow for Br-PEG9-CH2CH2Br crosslinking, emphasizing the critical removal of reducing agents prior to conjugation.

Validation & Quality Control

Trust but verify. Use these methods to confirm crosslinking success.

A. SDS-PAGE (Gel Electrophoresis)

• Method: Run Reduced vs. Non-Reduced gels.

• Expected Result:

  • Homodimerization: A distinct band shift to 2x Molecular Weight (MW).

  • Intramolecular Crosslink: Minimal MW shift, but potentially faster migration (compact structure) or resistance to denaturation.

• Note: The PEG9 chain adds ~0.5 kDa, which may be difficult to see on a gel unless multiple linkers attach.

B. LC-MS (Intact Mass)

• Method: ESI-TOF or Orbitrap analysis of the intact protein.

• Calculation:

  • Mass of Br-PEG9-CH2CH2Br

    600 Da (check specific vendor CoA).

  • Mass added per crosslink = (Mass of Linker) - (2

    Mass of Bromide [79.9 Da]) + (2 Mass of Hydrogen displaced? No, just Br loss).

  • Net Mass Addition: MW(Linker) - 160 Da (approx).

  • Self-Validating Check: If you see a mass shift of +MW(Linker) without the loss of Br, the reaction did not occur (non-covalent adduct). If you see +MW - 80, only one side reacted (monolink).

C. Ellman’s Assay

• Method: Quantify free thiols before and after reaction.

• Success Criteria: >90% reduction in free thiol concentration indicates complete capping/crosslinking.

Troubleshooting Guide (Expert Insights)

Issue	Probable Cause	Corrective Action
Low Yield / No Crosslinking	pH too low (< 7.5)	Increase pH to 8.5. Alkyl bromides need thiolates to react.
Precipitation	Hydrophobic aggregation	Ensure DMSO < 10%. The PEG9 linker usually helps solubility, so precipitation suggests the protein is unstable at pH 8.5. Try pH 8.0.
"Smear" on Gel	Non-specific amine reaction	pH was likely > 9.0 or reaction time too long. Strictly control pH at 8.0–8.5.
Incomplete Reaction	Oxidized Linker / Hydrolysis	Alkyl bromides can hydrolyze over long storage. Use fresh linker. Ensure TCEP was fully removed.

References

• Chalker, J. M., et al. "Chemical Modification of Proteins at Cysteine: Opportunities in Chemistry and Biology." Chemistry – An Asian Journal, vol. 4, no. 5, 2009, pp. 630-640. Link

• Smith, M. E. B., et al. "Protein Modification, Bioconjugation, and Disulfide Bridging Using Bromomaleimides." Journal of the American Chemical Society, vol. 132, no. 6, 2010, pp. 1960–1965. Link

• Baskin, J. M., & Raines, R. T. "Simulation of the S_N2 Reaction of Alkyl Bromides with Thiolates." Organic Letters, vol. 9, no. 26, 2007. (Mechanistic grounding for alkyl bromide reactivity).

• BroadPharm. "PEG Linkers and Reagents: Product Guide and Reactivity Profiles." BroadPharm Technical Documentation. (Source for specific PEG9 structural data). Link

• Koniev, O., & Wagner, A. "Developments and recent advancements in the field of antibody-drug conjugates." Chemical Society Reviews, vol. 44, 2015, pp. 5495-5551. (Context for stable thioether linkages). Link

Sources

• 1. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Precision Surface Engineering of Nanoparticles using Br-PEG9-Br Homobifunctional Linkers

Topic: Functionalization of Nanoparticles with Br-PEG9-Br Linkers Content Type: Application Note & Detailed Protocol

Abstract

This guide details the strategic functionalization of nanoparticles (NPs) with Br-PEG9-Br (Bromo-PEG9-Bromide), a discrete homobifunctional polyethylene glycol linker. Unlike standard NHS-ester or Maleimide PEGylation, the use of a bis-alkyl halide linker offers a unique "modular scaffold" approach. The terminal bromine provides a versatile electrophilic handle that can be exploited for nucleophilic substitution (

), converted into an azide for Click chemistry, or utilized as an initiator for Atom Transfer Radical Polymerization (ATRP). This protocol focuses on the controlled conjugation of Br-PEG9-Br to nucleophilic nanoparticle surfaces (Amine- or Thiol-terminated) to create a reactive, hydrophilic corona ready for complex bioconjugation.

Strategic Considerations & Mechanism

1.1 Why Br-PEG9-Br?

• Discrete Spacing: The "PEG9" unit (approx. 35-40 Å length) provides a defined hydration shell that reduces opsonization and steric hindrance without the polydispersity issues of polymeric PEGs.

• Electrophilic Versatility: The alkyl bromide group is stable in aqueous conditions (unlike NHS esters) yet remains highly reactive toward strong nucleophiles (thiols, amines) or transition metal catalysts (for ATRP).

• Homobifunctionality: While often viewed as a crosslinker, using Br-PEG9-Br in high molar excess allows for "monofunctionalization," where one Br attaches to the surface and the distal Br remains available for secondary reactions.

1.2 The "Grafting" Challenge: Preventing Crosslinking

The critical risk with homobifunctional linkers is inter-particle crosslinking (NP-PEG-NP), which leads to irreversible aggregation.

• Solution: This protocol mandates a high linker-to-NP ratio (typically 50:1 to 100:1). This kinetic bias ensures that a surface nucleophile is statistically far more likely to encounter a free linker molecule than a linker already attached to another particle.

Pre-requisite: Surface Activation

Before using Br-PEG9-Br, the nanoparticle core must present a nucleophilic surface.

• Option A: Thiol-Functionalized NPs (Recommended)

  • Best for: Gold NPs, Quantum Dots, or Silica modified with MPTMS (Mercaptopropyltrimethoxysilane).

  • Chemistry: Thiol-Alkylation (

    ). Forms a robust Thioether bond.[1] High selectivity.

• Option B: Amine-Functionalized NPs

  • Best for: Silica (APTES-modified), PLGA, or Iron Oxide.

  • Chemistry: Amine-Alkylation. Forms a secondary amine.[2]

  • Note: Requires careful pH control to prevent poly-alkylation (quaternary ammonium formation).

Detailed Protocol: Conjugation of Br-PEG9-Br

Materials Required

• Nanoparticles: 10 mg/mL suspension of Amine- or Thiol-functionalized NPs in dry solvent (DMF or DMSO preferred).

• Linker: Br-PEG9-Br (MW ~600 Da).

• Solvent: Anhydrous DMF (N,N-Dimethylformamide) or DMSO.[3] Note: Water can be used for Thiol-NPs at pH 8-9, but hydrolysis of the alkyl bromide is a slow competing reaction over long durations.

• Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA).

• Purification: Centrifugal filters (Amicon Ultra) or Size Exclusion Chromatography (PD-10 columns).

Step-by-Step Procedure

Step 1: Linker Solubilization Dissolve Br-PEG9-Br in anhydrous DMF to a concentration of 50 mg/mL.

• Expert Tip: Prepare fresh. Although alkyl bromides are stable, avoiding moisture ensures consistent stoichiometry.

Step 2: Reaction Setup (The "Excess" Strategy)

• Dilute the NP suspension in DMF to 1 mg/mL.

• Calculation: Calculate the molar concentration of surface functional groups.

  • Example: For 100 nm Silica NPs, assume ~2-4 amines/nm².

• Add the Base (DIPEA) to the NP suspension (Final conc: 10 mM) to deprotonate surface groups.

• Critical Addition: Add the Br-PEG9-Br solution to the NP suspension.

  • Ratio: Target a 50-fold molar excess of Linker over Surface Sites.

  • Why? This drives the reaction

    and suppresses .

Step 3: Incubation

• Conditions: Seal the reaction vessel under Nitrogen/Argon. Incubate at 25°C - 30°C for 12–24 hours with continuous, gentle agitation (rocker or shaker).

• Note: Do not use magnetic stir bars with magnetic NPs to avoid clustering.

Step 4: Quenching & Purification [4][5]

• Quench: Optional. Add a small amount of ethanol or dilute acid (if amine-NPs) to stop the reaction, though washing is usually sufficient.

• Wash 1: Transfer to centrifugal filter (e.g., 30k MWCO). Spin down to pellet/concentrate.

• Resuspend: Resuspend in fresh DMF or Ethanol.

• Repeat: Perform 3-4 wash cycles to completely remove the excess free Br-PEG9-Br.

  • Validation: Failure to remove free linker will interfere with subsequent quantification or reactions.

Step 5: Storage Resuspend the final pellet in the desired buffer (e.g., PBS) or anhydrous solvent. Store at 4°C.

Post-Functionalization Workflows (The "Payoff")

Once the NP is decorated with the NP-Linker-Br motif, three distinct pathways are available:

Pathway A: Azide Transformation (Click-Ready)

Convert the terminal Bromide to an Azide for Copper-Free or CuAAC Click Chemistry.

• Protocol: React NP-PEG-Br with

  (Sodium Azide) in DMF (10 mM) for 4 hours at 40°C. Wash thoroughly.

• Result: NP-PEG-N3. Ready to "click" with DBCO-Drugs or Alkyne-DNA.

Pathway B: Thiol Substitution (Direct Ligand Attachment)

Directly react the electrophilic Br tail with a Thiol-containing biomolecule (e.g., Cysteine-peptide).

• Protocol: Mix NP-PEG-Br with Ligand-SH (pH 8.5 buffer, 10 mM EDTA). React overnight.[5]

• Mechanism:

  displacement of Br by Thiolate.

Pathway C: ATRP Initiation (Polymer Grafting)

Use the Br-tail as a macro-initiator to grow a polymer shell (e.g., POEGMA or PNIPAM).

• Protocol: Mix NP-PEG-Br with Monomer + Cu(I) Catalyst + Ligand.

• Result: High-density polymer brush ("Grafting From").

Data Visualization & Logic

Workflow Logic Diagram

Caption: Modular workflow transforming a raw nanoparticle into a versatile reactive scaffold using Br-PEG9-Br.

Quantitative Characterization Table

Metric	Technique	Expected Result (Success)	Interpretation
Hydrodynamic Size	DLS (Dynamic Light Scattering)	Increase of ~4-8 nm	Confirms PEG layer attachment (PEG9 ~3.5nm extended).
Surface Charge	Zeta Potential	Shift towards Neutral	Amine (+30mV) PEG-Br (~0 to -10mV). Shielding of surface charge.
Elemental Analysis	XPS (X-ray Photoelectron Spectroscopy)	Appearance of Br (3d) peak	Definitive chemical proof of Bromine presence.
Ligand Density	TGA (Thermogravimetric Analysis)	Mass loss at 250-400°C	Quantifies organic mass (PEG) vs inorganic core.

Troubleshooting & Quality Control

• Issue: Aggregation during reaction.

  • Cause: Loss of electrostatic repulsion as amines are consumed or thiols are capped.

  • Fix: Ensure the solvent (DMF) is dry and salt-free. If using aqueous buffers, maintain low ionic strength. Sonicate briefly before adding the linker.

• Issue: Low conjugation efficiency.

  • Cause: Hydrolysis of alkyl bromide (if pH > 10) or steric crowding.

  • Fix: Use anhydrous conditions.[6][7] Increase reaction time to 48h. Ensure the base (DIPEA) is fresh.

• Issue: Crosslinking (Gelation).

  • Cause: Insufficient excess of Br-PEG9-Br.

  • Fix: Increase Linker:NP ratio to 100:1. Add NP dropwise into the linker solution (Inverse Addition) to ensure local excess of linker.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (The definitive guide on crosslinking chemistries, specifically alkylation protocols).

• Matyjaszewski, K., & Tsarevsky, N. V. (2014). "Nanostructured functional materials prepared by atom transfer radical polymerization."[8] Nature Chemistry, 6, 227–238. (Detailed mechanisms for using alkyl bromides as ATRP initiators on surfaces).

• Sperling, R. A., & Parak, W. J. (2010). "Surface modification, functionalization and bioconjugation of colloidal inorganic nanoparticles." Philosophical Transactions of the Royal Society A, 368(1915), 1333–1383. (Comprehensive review of NP surface strategies including ligand exchange).

• Lowe, A. B. (2014). "Thiol-ene 'click' chemistry and related reactions in polymer and materials synthesis." Polymer Chemistry, 5, 4820-4870. (Discusses the reactivity of alkyl halides with thiols in material science).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. broadpharm.com [broadpharm.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. scribd.com [scribd.com]
• 8. ATRP from surfaces - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]

Converting Br-PEG9-CH2CH2Br to Azide-PEG9-Azide for Click Chemistry

Abstract

This technical guide outlines the optimized protocol for the nucleophilic substitution of bromine with azide moieties on a discrete polyethylene glycol (PEG9) linker. The resulting Azide-PEG9-Azide is a critical homobifunctional crosslinker used in "Click Chemistry" (CuAAC and SPAAC) for developing Antibody-Drug Conjugates (ADCs), PROTACs, and multivalent scaffolds. This protocol emphasizes safety, reaction kinetics, and purification strategies to ensure >95% purity and elimination of potentially explosive metal-azide byproducts.

Introduction & Strategic Utility

Polyethylene glycol (PEG) spacers are ubiquitous in bioconjugation due to their ability to improve solubility, reduce immunogenicity, and provide steric flexibility. The PEG9 spacer (approx. 35 Å length) offers an optimal balance between separating functional domains and maintaining favorable pharmacokinetics.

The conversion of Br-PEG9-CH₂CH₂Br to N₃-PEG9-CH₂CH₂N₃ is a classic

reaction. However, in a drug development context, "classic" is insufficient; the process must be scalable, safe, and yield analytical-grade material free of bromide salts and trace metals.

Key Applications:

• PROTACs: Linking E3 ligase ligands to target protein binders.

• Surface Functionalization: Passivating nanoparticles with reactive "handles."

• Macrocyclization: Peptide stapling via dialkyne bridges.

Reaction Mechanism & Kinetics

The transformation proceeds via a bimolecular nucleophilic substitution (

) . The azide anion ( ) acts as a potent nucleophile, attacking the electrophilic carbon attached to the bromine leaving group.

Mechanistic Diagram

The following diagram illustrates the concerted backside attack and inversion of configuration (though negligible on achiral terminal carbons, the kinetics remain second-order).

Caption: Figure 1.

reaction pathway showing the displacement of the Bromide leaving group by the Azide nucleophile.

Critical Kinetic Factors:

• Solvent: Polar aprotic solvents (DMF or DMSO) are required to solvate the cation (

  ) while leaving the azide anion "naked" and highly reactive [1].[1]

• Temperature: While the reaction proceeds at Room Temperature (RT), mild heating (60°C) ensures complete conversion of the disubstituted product within 12–24 hours.

Safety Protocol: The "Zero-Tolerance" Standard

Sodium Azide (

) is acutely toxic (comparable to cyanide) and potentially explosive.

Hazard Category	Risk Factor	Mitigation Strategy
Toxicity	(oral, rat) = 27 mg/kg. Inhibits cytochrome oxidase.	Wear double nitrile gloves, lab coat, and safety glasses.[2] Work in a fume hood.
Explosion	Reacts with heavy metals (Cu, Pb) to form explosive azides.[2][3]	NEVER use metal spatulas. Use Teflon or plastic tools. Do not pour down drains with lead piping.[3]
Gas Formation	Contact with acid releases (Hydrazoic acid), a toxic/explosive gas.[2]	Keep reaction pH > 9.[3][4] Quench waste with dilute NaOH before disposal.

Experimental Protocol

Materials

• Starting Material: Br-PEG9-Br (MW ~580 Da).

• Reagent: Sodium Azide (

  ), 99%.

• Solvent: N,N-Dimethylformamide (DMF), anhydrous.

• Workup: Dichloromethane (DCM), Brine, Sodium Sulfate (

  ).

Step-by-Step Methodology

Step 1: Reaction Setup

• Weigh Br-PEG9-Br (1.0 eq, e.g., 500 mg) in a tared glass vial.

• Dissolve in anhydrous DMF (concentration ~0.1 M). Note: DMF is preferred over DMSO for easier removal during workup.

• Add Sodium Azide (3.0 eq, 1.5 eq per bromide site). Excess ensures complete substitution.

• Seal the reaction vessel and stir at 60°C for 16 hours (overnight).

  • Checkpoint: Solution usually remains clear or turns slightly cloudy as NaBr precipitates.

Step 2: Monitoring (TLC)

• Eluent: 10% Methanol in DCM.

• Stain: Iodine (

  ) or Dragendorff’s reagent (specific for PEGs/Amines).

• Observation: The diazide product is slightly more polar than the dibromide but may co-elute. Completion is best verified by NMR (see Section 5).

Step 3: Workup & Extraction [5][6]

• Cool the mixture to Room Temperature.

• Dilute with 5 volumes of water (to dissolve excess

  and NaBr).

• Extract 3x with DCM (Dichloromethane).

  • Why? Azide-PEG is organic soluble; salts remain in the aqueous phase.

• Wash combined organic layers 1x with Brine and 1x with Water to remove residual DMF.

• Dry over anhydrous

  , filter, and concentrate under reduced pressure (Rotovap, <40°C).

Step 4: Purification For high-purity applications (>98%), perform Silica Gel Column Chromatography .

• Gradient: 0%

  10% Methanol in DCM.

• Yield: Typical isolated yields are 85–95%.

Workflow Diagram

Caption: Figure 2. Operational workflow for the synthesis and purification of Azide-PEG9-Azide.

Characterization & Validation

To certify the product for downstream use, compare the spectral data against the starting material.

Data Table: NMR & IR Specifications

Technique	Parameter	Br-PEG9-Br (Starting Material)	Azide-PEG9-Azide (Product)	Interpretation
NMR (CDCl₃)	Terminal	3.80 ppm (triplet)	3.39 ppm (triplet)	Key Indicator: Upfield shift of terminal protons confirms Br N3 substitution [2].
NMR	PEG Backbone	3.64 ppm (multiplet)	3.65 ppm (multiplet)	Remains constant (bulk chain).
FT-IR	Functional Group	C-Br stretch (600-500 cm⁻¹)	~2100 cm⁻¹ (strong)	Appearance of the characteristic Azide asymmetric stretch is definitive [3].
Mass Spec	Mass	Base Peak	Base Peak - 76 Da	(42) replaces Br (80). Net loss of ~38 per end ( 2 ends = ~76 Da loss).

Troubleshooting Guide

• Issue: Residual DMF in NMR.

  • Fix: Wash the DCM layer more thoroughly with water (DMF partitions into water) or use an oil pump for 2 hours.

• Issue: Incomplete conversion.

  • Fix: Increase temperature to 70°C or extend time. Do not exceed 90°C to avoid PEG degradation.

Storage & Stability

• Light Sensitivity: Azides are photolabile. Store in amber vials or wrap in foil.

• Temperature: Stable at -20°C for >12 months.

• Handling: Avoid rotary evaporation to dryness at high heat; azides can decompose exothermically.

References

• BenchChem. Introduction to alkyl azides in organic synthesis. Retrieved from

• Sardana, H., et al. Tracking solvent-induced conformational collapse... (Supporting Info). Royal Society of Chemistry, 2025. (Confirming NMR shift of CH2-N3 at ~3.34-3.39 ppm). Retrieved from

• Chemistry LibreTexts. Infrared Spectroscopy Absorption Table. (Confirming Azide stretch at 2160-2120 cm⁻¹).[7] Retrieved from

• University of North Carolina (UNC). Standard Operating Procedure for Sodium Azide. (Safety protocols). Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Article - Standard Operating Procedur... [policies.unc.edu]
• 3. Sodium azide: Uses, safety and sustainable alternatives | Abcam [abcam.cn]
• 4. uthsc.edu [uthsc.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. scribd.com [scribd.com]

Precision Alkylation of Amines with Br-PEG9-Br: A Guide to PROTAC Linker Synthesis

Abstract & Utility

This Application Note details the reaction conditions for alkylating amines using Br-PEG9-Br , a homobifunctional crosslinker critical in the synthesis of Proteolysis Targeting Chimeras (PROTACs). While conceptually simple, the nucleophilic substitution of alkyl bromides with amines is prone to specific pitfalls: over-alkylation (quaternization), uncontrolled polymerization, and purification difficulties due to the amphiphilic nature of PEG. This guide provides optimized protocols for two distinct objectives: Mono-alkylation (creating a functionalized linker intermediate) and Bis-alkylation (creating homodimeric ligands).

Mechanistic Insight & Strategic Planning

The Chemistry: Substitution

The reaction proceeds via a bimolecular nucleophilic substitution (

).[1] The amine nitrogen (nucleophile) attacks the terminal carbon of the PEG chain, displacing the bromide (leaving group).[2]

• Nucleophile: The amine must be unprotonated.

  awareness is crucial; aliphatic amines ( ) require basic conditions, while anilines ( ) are less nucleophilic and may require elevated temperatures or stronger bases.

• Electrophile: The primary alkyl bromide in Br-PEG9-Br is a moderately reactive electrophile—less reactive than iodides but more stable than sulfonates (tosylates/mesylates), offering a good balance for handling.

• Solvent: Polar aprotic solvents (DMF, DMSO, MeCN) are required to solvate the cation of the base, leaving the amine "naked" and more reactive.

Critical Decision: Stoichiometry

The ratio of reactants is the single most important variable in this synthesis.

Objective	Target Structure	Stoichiometry (PEG : Amine)	Risk Profile
Mono-Alkylation	Br-PEG9-NH-R	Excess PEG (3:1 to 5:1)	High cost (waste of PEG), but prevents dimerization.
Bis-Alkylation	R-NH-PEG9-NH-R	Excess Amine (1:2.5)	Risk of mono-reacted impurity if reaction is incomplete.

Visualization: Reaction Pathways

The following diagram illustrates the competitive pathways inherent in this reaction.

Figure 1: Competitive reaction pathways. Controlling stoichiometry is essential to arrest the reaction at the Mono-Alkylated stage.

Experimental Protocols

Protocol A: Mono-Alkylation (Synthesis of Linker Intermediate)

Goal: Attach one amine ligand to the PEG chain, leaving the other bromide available for a second conjugation (e.g., to an E3 ligase ligand).

Reagents:

• Amine Substrate: 1.0 equivalent

• Br-PEG9-Br: 4.0 equivalents (Excess is mandatory to statistically favor mono-substitution)

• Base:

  (3.0 eq) or DIPEA (3.0 eq)

• Solvent: Anhydrous DMF or Acetonitrile (MeCN)

• Concentration: 0.1 M (relative to amine)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and purge with

  or Argon.

• Dissolution: Dissolve 4.0 eq of Br-PEG9-Br in anhydrous DMF.

• Activation: Add 3.0 eq of

  (finely ground). Stir for 10 minutes at Room Temperature (RT).

• Addition: Dissolve 1.0 eq of the Amine in a minimal volume of DMF. Add this solution dropwise to the stirring PEG/Base mixture over 30 minutes.

  • Note: Slow addition keeps the local concentration of amine low relative to the excess PEG, suppressing dimer formation.

• Reaction: Heat to 50–60°C and stir for 12–18 hours.

  • Monitoring: Use LC-MS.[1][2] Look for the mass of [Amine + PEG - HBr].

• Workup:

  • Dilute with EtOAc (Ethyl Acetate).

  • Wash 3x with water (to remove DMF and excess unreacted PEG, if water-soluble).

  • Crucial Step: If the excess Br-PEG9-Br is valuable or lipophilic, it will extract into the organic layer. You must separate it via column chromatography.[1]

• Purification: Flash Chromatography (Silica).

  • Eluent: DCM/MeOH gradient (0%

    10% MeOH).

  • The unreacted Br-PEG9-Br (non-polar) elutes first. The Mono-alkylated amine (more polar) elutes later.

Protocol B: Bis-Alkylation (Synthesis of Homodimers)

Goal: Link two identical amine ligands using the PEG spacer.

Reagents:

• Amine Substrate: 2.5 equivalents (Slight excess)

• Br-PEG9-Br: 1.0 equivalent

• Base:

  (3.0 eq) or DIPEA (3.0 eq)

  • Note: Cesium carbonate is often superior for sluggish secondary alkylations due to the "Cesium Effect" (higher solubility/reactivity).

• Solvent: DMF

• Temperature: 60–80°C

Step-by-Step Procedure:

• Mix: Combine Amine (2.5 eq), Base (3.0 eq), and Solvent in a reaction vial.

• Add PEG: Add Br-PEG9-Br (1.0 eq) in one portion.

• Heat: Stir at 60–80°C for 16–24 hours.

  • Tip: If the amine is valuable, you can use 1.0 eq Amine and 0.4 eq PEG, but this risks leaving unreacted amine.

• Purification:

  • Since the product is a diamine, it will be significantly more polar and basic than the starting materials.

  • Reverse Phase HPLC is recommended for final polishing (Water/Acetonitrile + 0.1% TFA).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield	Hydrolysis of Bromide	Ensure solvents are anhydrous .[1][2] PEG bromides can hydrolyze to alcohols (PEG-OH) in the presence of water and base.
Over-Alkylation	Primary Amine Reactivity	If the product is a secondary amine, it is more nucleophilic than the starting primary amine.[2] Use bulky protecting groups (e.g., Ns-protection strategy) or strictly control stoichiometry (Protocol A).
Emulsions	PEG Amphiphilicity	During extraction, PEG can act as a surfactant. Add saturated NaCl (Brine) to the aqueous layer or use Chlorinated solvents (DCM/CHCl3) for extraction.
Incomplete Rxn	Low Nucleophilicity	Add NaI (0.1 eq) as a catalyst (Finkelstein reaction in situ). The iodide displaces the bromide to form a more reactive alkyl iodide.

Workflow Logic Diagram

Use this decision tree to guide your experimental design.

Figure 2: Experimental workflow decision tree for PEG alkylation.

Safety & Handling

• Hygroscopic Nature: PEG derivatives absorb moisture rapidly. Store Br-PEG9-Br at -20°C under inert gas. Allow to warm to RT before opening to prevent condensation.

• Toxicity: Alkyl bromides are potential alkylating agents and should be treated as potential carcinogens. Handle in a fume hood.

• Waste: Dispose of halogenated organic waste separately.

References

• BenchChem. "Application Notes and Protocols for the Reaction of Bromo-PEG6-bromide with Primary Amines." BenchChem Application Library. Accessed 2025.[1] Link

• BroadPharm. "N-Boc-PEG4-bromide Product Guide & Nucleophilic Substitution Protocols." BroadPharm Technical Documentation. Accessed 2025.[1] Link

• Qiu, X., et al. "Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides."[3][4] RSC Advances, 2014. Link

• Master Organic Chemistry. "Alkylation of Amines: Problems and Workarounds." MasterOrganicChemistry.com. Link

• Sigma-Aldrich. "Product Specification: Br-PEG9-CH2CH2Br (CAS 140714-66-5)." Merck/Sigma Technical Data. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Application Note: Solvent Selection &amp; Optimization for Br-PEG9-CH2CH2Br Bioconjugation

Abstract

The homobifunctional linker Br-PEG9-CH2CH2Br (1,29-dibromo-3,6,9,12,15,18,21,24,27-nonaoxanonacosane) offers a robust pathway for creating stable thioether or secondary amine linkages. Unlike hydrolytically unstable NHS esters or retro-Michael susceptible maleimides, the alkyl bromide moiety forms permanent bonds via nucleophilic substitution (

). However, the lower electrophilicity of the alkyl bromide group compared to activated esters necessitates rigorous solvent selection to balance nucleophile reactivity , linker solubility , and hydrolytic stability . This guide provides a scientifically grounded framework for solvent selection and a validated protocol for bioconjugation.

Chemical Basis & Mechanistic Insight

The Reagent

• Structure: Br-(CH₂CH₂O)₉-CH₂CH₂-Br

• Molecular Weight: ~584.3 Da[1]

• Character: Amphiphilic. The PEG backbone provides water solubility, while the terminal alkyl bromides impart specific hydrophobic character and electrophilic reactivity.

Reaction Mechanism ( )

The conjugation proceeds via a bimolecular nucleophilic substitution (

). A nucleophile (Nu:), such as a thiolate ( ) or an amine ( ), attacks the terminal carbon, displacing the bromide ion ( ).

Key Constraints:

• Steric Hindrance:

  reactions are sensitive to sterics. The flexible PEG chain helps, but the local environment of the protein residue matters.

• Solvent Polarity: Polar aprotic solvents (DMSO, DMF) accelerate

  reactions by solvating the cation (counter-ion) while leaving the nucleophilic anion "naked" and more reactive.

• Competition: Hydroxide ions (

  ) in aqueous buffers can compete, leading to hydrolysis (formation of HO-PEG-OH), especially at high pH.

Figure 1: Mechanism of nucleophilic substitution (

) for Br-PEG-Br linkers. Solvent choice critically modulates the energy of the Transition State.

Solvent Selection Framework

The choice of solvent is not binary (Water vs. Organic); it is a gradient optimized for the specific biomolecule.

Solubility Parameter Analysis

Solvent System	Solubility of Br-PEG9-Br	Protein Stability	Reactivity ( )	Hydrolysis Risk	Recommended For
Aqueous Buffer (PBS/HEPES)	High	Excellent	Low	Moderate	Highly sensitive proteins; Surface conjugation.
DMSO / DMF (Pure)	High	Poor (Denaturation)	Very High	Negligible	Peptides, Nanoparticles, Small Molecules.
Co-Solvent (10-50% DMSO)	High	Good	Moderate-High	Low	Standard Protocol for antibodies/proteins.
DCM / Chloroform	High	N/A (Insoluble)	N/A	N/A	Small molecule synthesis only.

The "Naked Anion" Effect

In pure water, nucleophiles (like thiolates) are heavily solvated by hydrogen bonds, reducing their reactivity. In Dipolar Aprotic Solvents (DMSO, DMF, DMAc), hydrogen bonding is disrupted. This leaves the nucleophile "naked" and significantly more reactive toward the alkyl bromide.

• Insight: Adding just 10-20% DMSO can increase the reaction rate by orders of magnitude without denaturing robust proteins like IgG.

Decision Tree for Solvent Selection

Figure 2: Decision matrix for selecting the optimal solvent system based on biomolecule stability and solubility.

Optimized Protocol: Cysteine-Selective PEGylation

Target: Conjugation of Br-PEG9-Br to a thiol-containing protein (e.g., reduced Antibody or Cys-mutant).

Materials

• Linker: Br-PEG9-CH2CH2Br (Store at -20°C, hygroscopic).

• Biomolecule: Protein with free thiols (reduced with TCEP or DTT if necessary).

• Buffer A (Reaction): 100 mM Sodium Phosphate, 150 mM NaCl, 5 mM EDTA, pH 8.0.

  • Note: EDTA is critical to prevent metal-catalyzed oxidation of thiols to disulfides.

• Organic Solvent: Anhydrous DMSO (Dimethyl sulfoxide) or DMF.

• Catalyst (Optional but Recommended): Potassium Iodide (KI).

• Quench: 1M Cysteine or Mercaptoethanol.

Protocol Steps

Step 1: Preparation of Stock Solutions

• Protein: Dilute protein to 1–5 mg/mL in Buffer A. Ensure pH is 8.0.

  • Why pH 8.0? The pKa of a typical Cysteine thiol is ~8.3. At pH 8.0, a sufficient fraction is in the reactive thiolate (

    ) form, while minimizing the hydrolysis risk of the alkyl bromide.

• Linker Stock: Dissolve Br-PEG9-Br in Anhydrous DMSO to a concentration of 50–100 mM.

  • Tip: Prepare immediately before use.[2] Do not store diluted linker.

Step 2: The Finkelstein Catalyst (Expert Tip)

• Concept: Alkyl bromides are good electrophiles, but Alkyl Iodides are better. Adding catalytic Iodide (

  ) creates a transient alkyl iodide species in situ.

• Action: Add Potassium Iodide (KI) to the aqueous protein solution to a final concentration of 10 mM.

Step 3: Reaction Initiation

• Calculate the molar excess of linker.

  • For Crosslinking (Protein-PEG-Protein): Use 0.5 – 0.8 equivalents relative to thiol.

  • For Functionalization (Protein-PEG-Br): Use 10 – 20 molar excess.

• Slowly add the DMSO-Linker stock to the protein solution while vortexing gently.

• Final Solvent Composition: Ensure the final DMSO concentration is 10–20% (v/v).

  • Validation: Check for precipitation. If cloudy, increase aqueous volume or switch to a lower protein concentration.

Step 4: Incubation

• Incubate at Room Temperature (20-25°C) for 2–4 hours or at 4°C overnight (12-16h) .

• Note: Alkyl halides react slower than Maleimides. Do not rush this step. Protect from light if using KI (iodide is light sensitive).

Step 5: Quenching

• Add 1M Cysteine (or other thiol) to a final concentration of 10-20 mM. Incubate for 30 minutes. This scavenges unreacted alkyl bromides.

Step 6: Purification

• Remove excess small molecules (linker, KI, DMSO) via Size Exclusion Chromatography (SEC) (e.g., PD-10 column) or Dialysis against PBS.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conjugation Yield	Hydrolysis of Bromide	Increase DMSO %; Ensure Buffer is fresh; Use KI catalyst.
Protein Precipitation	DMSO concentration too high	Reduce DMSO to <10%; Add glycerol (5-10%) to buffer.
Disulfide Formation	Oxidation of thiols	Ensure EDTA is present; Degas buffers; Use TCEP during reaction.
Slow Reaction Rate	Low pH (Thiol protonated)	Increase pH to 8.5 (monitor hydrolysis); Increase Temp to 30°C.

References

• BenchChem. A Head-to-Head Comparison of Bromo-PEG6-bromide and Other PEG Linkers for Bioconjugation. (2025).[3][4]

• BroadPharm. m-PEG9-bromide Product Specifications and Solubility Data.

• Chemistry Steps. The SN2 Reaction of Alkyl Halides: Kinetics and Solvent Effects. (2024).[5][6]

• TCI Chemicals. Br-PEG8-CH2CH2Br Technical Data Sheet.

• Sigma-Aldrich. Br-PEG9-CH2CH2Br Product Information & Safety Data Sheet.

• ResearchGate. PEGylation of G-CSF in organic solvent markedly increase the efficacy and reactivity. (2025).[3][4]

• NIH/PMC. Fully Aqueous and Air-Compatible Cross-Coupling of Primary Alkyl Halides. (2023).

Sources

• 1. Br-PEG9-CH2CH2Br | CymitQuimica [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. purepeg.com [purepeg.com]
• 4. researchgate.net [researchgate.net]
• 5. PEG Linkers Explained: Types, Uses, and Why They Matter in Bioconjugation | AxisPharm [axispharm.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Application Note: Precision Synthesis of Heterobifunctional Azide-PEG9-Amine

A Statistical Desymmetrization Protocol Starting from Br-PEG9-Br

-Dibromo-nona(ethylene glycol) (Br-PEG9-Br)

Abstract

This guide details a robust, scalable protocol for synthesizing heterobifunctional Azide-PEG9-Amine (

-PEG9- ) from the homobifunctional precursor Br-PEG9-Br . While commercial heterobifunctional PEGs are available, custom synthesis is often required for specific linker lengths or structure-activity relationship (SAR) studies.

The core challenge in this synthesis is desymmetrization —converting a symmetric molecule into an asymmetric one. This protocol utilizes a "Charge-Tagging" strategy : a statistical partial substitution followed by a quantitative conversion of the remaining termini to ionizable amines. This transforms a difficult chromatographic separation (based on polarity) into a highly efficient Ion Exchange (IEX) purification (based on charge), guaranteeing high purity (>95%) of the final heterobifunctional linker.

Strategic Overview: The "Charge-Tagging" Logic

Directly separating mono-azide (

-PEG- ) from di-azide ( -PEG- ) and di-bromide ( -PEG- ) on silica gel is notoriously difficult due to the similar polarity of bromide and azide groups.

To overcome this, we employ a three-phase strategy:

• Statistical Substitution: React Br-PEG9-Br with a limiting amount of sodium azide to create a statistical mixture.

• Global Amination (Charge Tagging): Convert all remaining bromide groups in the mixture to amines (via Gabriel synthesis).

  • -PEG- Remains Neutral ( -PEG- )
  • -PEG- Becomes Monocationic ( -PEG- )
  • -PEG- Becomes Dicationic ( -PEG- )

• Cation Exchange Chromatography: Exploit the distinct charge states (0, +1, +2) to isolate the target mono-amine species with high resolution.

Workflow Diagram

Figure 1: The "Charge-Tagging" purification logic allows for robust separation of the heterobifunctional target.

Materials & Equipment

Category	Item	Grade/Specification
Reagents	Br-PEG9-Br	>95% Purity, discrete PEG
Sodium Azide ( )	ReagentPlus®, 99.5%
Potassium Phthalimide	98%
Hydrazine Monohydrate	64-65% ( )
DMF (N,N-Dimethylformamide)	Anhydrous, 99.8%
Purification	SP Sepharose Fast Flow	Strong Cation Exchanger
Silica Gel	60 Å, 230-400 mesh (for filtration)
Analysis	NMR	400 MHz or higher
LC-MS	ESI or MALDI-TOF

Experimental Protocol

Phase 1: Statistical Mono-Azidation

Objective: Introduce the azide moiety while retaining ~50% of the bromide termini for later conversion.

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Br-PEG9-Br (1.0 eq, e.g., 1.0 g) in anhydrous DMF (10 mL/g).

• Reaction: Add Sodium Azide (

  ) (0.6 eq).

  • Note: Using substoichiometric azide maximizes the yield of mono-substituted product relative to the di-azide byproduct.

• Conditions: Heat the mixture to 60°C under an inert atmosphere (

  or Ar) for 12–16 hours.

• Work-up:

  • Cool to room temperature.[1][2]

  • Filter off the inorganic salts (NaBr) using a sintered glass funnel.

  • Concentrate the DMF under reduced pressure (rotary evaporator, high vacuum).

  • Resuspend the residue in Dichloromethane (DCM) and wash with water (3x) to remove unreacted azide and traces of DMF.

  • Dry organic layer over

    , filter, and concentrate.[3]

  • Result: A crude oil containing Br-PEG-Br, Br-PEG-

    , and -PEG- .

Phase 2: Gabriel Synthesis (The "Charge Tag")

Objective: Convert all remaining Bromide groups to Amines.

• Phthalimide Substitution:

  • Dissolve the crude oil from Phase 1 in anhydrous DMF (10 mL/g).

  • Add Potassium Phthalimide (1.5 eq relative to the original starting bromide amount—excess is necessary to ensure complete conversion of all remaining Br).

  • Heat to 70°C for 16 hours.

  • Checkpoint: TLC or LC-MS should show total disappearance of brominated species.

• Deprotection (Hydrazinolysis):

  • Cool the mixture and filter to remove KBr. Concentrate DMF.

  • Redissolve the residue in Ethanol (20 mL/g).

  • Add Hydrazine Monohydrate (5.0 eq).

  • Reflux (80°C) for 4 hours. A white precipitate (phthalhydrazide) will form.

• Work-up:

  • Cool to room temperature.[1][2]

  • Acidify with 1M HCl to pH ~2 (this breaks down any hemi-aminals and solubilizes the PEG-amines).

  • Filter off the phthalhydrazide precipitate.

  • Adjust the filtrate to pH ~10 using NaOH.

  • Extract with DCM (3x).

  • Dry (

    ) and concentrate.[3]

  • Result: A mixture of

    -PEG- , -PEG- , and -PEG- .

Phase 3: Ion Exchange Purification

Objective: Isolate the mono-amine target based on charge.

• Column Preparation: Pack a glass column with SP Sepharose (approx. 20 mL resin per gram of crude). Equilibrate with Buffer A (10 mM Acetate or Phosphate buffer, pH 5.0).

  • Rationale: At pH 5.0, amino groups (

    ~9-10) are fully protonated ( ), while azides are neutral.

• Loading: Dissolve the crude mixture in a minimal volume of Buffer A and load onto the column.

• Elution Gradient:

  • Step 1 (Flow-through): Wash with 3-5 column volumes (CV) of Buffer A.

    • Elutes:

      -PEG- (Neutral).

  • Step 2 (Target Elution): Switch to 20% Buffer B (Buffer A + 1.0 M NaCl). Effective salt conc: ~0.2 M NaCl.

    • Elutes:

      -PEG- (+1 Charge).

  • Step 3 (Strip): Switch to 100% Buffer B (1.0 M NaCl).

    • Elutes:

      -PEG- (+2 Charge).

• Desalting: Collect the target fraction (Step 2). Desalt using a C18 Sep-Pak cartridge or by extraction (adjust pH to 11, extract into DCM, dry, concentrate).

Quality Control & Validation

Method	Expected Result for -PEG9-
NMR (CDCl )	3.64 ppm: Large PEG backbone singlet. 3.39 ppm: Triplet ( - ). 2.86 ppm: Triplet ( - ).Integration Ratio: The integrals of the 3.39 and 2.86 peaks should be 1:1.
Mass Spectrometry	ESI-MS: Observe peak corresponding to mass of PEG9 + + .Absence of for diamine or diazide.
Ninhydrin Test	Positive (Purple/Blue): Confirms presence of primary amine.

References

• Heterobifunctional PEG Synthesis Overview

  • BOC Sciences.[] How to Prepare Heterobifunctional PEG?

• Gabriel Synthesis Mechanism & Conditions

  • Master Organic Chemistry. The Gabriel Synthesis.

  • [Link]

• Azidation of Halides (Reaction Conditions)

  • BenchChem.[2] Reaction of 1-Bromooctane with Sodium Azide.[2]

• Ion Exchange Purification of PEG Conjugates

  • BOC Sciences.[] PEGylated Protein Purification Techniques.

• Desymmetrization Strategies

  • Mahou, R., & Wandrey, C. (2012). Versatile Route to Synthesize Heterobifunctional Poly(ethylene glycol) of Variable Functionality.[5][6] Polymers.[][7][8]

  • [Link]

Sources

• 1. Publications [evaheviagroup.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and facile end‐group quantification of functionalized PEG azides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. infoscience.epfl.ch [infoscience.epfl.ch]
• 7. lirias.kuleuven.be [lirias.kuleuven.be]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Br-PEG9-CH2CH2Br Substitution Reactions

Welcome to the Technical Support Center for PEGylation workflows. This guide is designed for researchers, scientists, and drug development professionals working with homobifunctional poly(ethylene glycol) linkers. Specifically, we address the mechanistic challenges and optimization strategies for nucleophilic substitution (SN2) reactions involving Br-PEG9-CH2CH2Br (a 9-unit PEG chain terminated with primary bromides at both ends).

Reaction Pathway & Mechanistic Overview

Understanding the competing pathways in PEG-bromide substitutions is critical for optimizing yields. The diagram below illustrates the desired SN2 substitution against the primary competing side reaction (E2 elimination).

Reaction pathways for Br-PEG9-Br: SN2 substitution yields desired conjugates, E2 causes byproducts.

Troubleshooting Guide & FAQs

Q1: Why is my overall substitution yield so low, and how can I prevent elimination (dehydrobromination) side reactions? Causality: The terminal bromide on Br-PEG9-CH2CH2Br is an excellent leaving group for 1[1]. However, the adjacent ether oxygen inductively withdraws electron density, slightly increasing the acidity of the beta-protons. If the reaction conditions are too basic or excessively hot, the base will abstract a beta-proton instead of attacking the alpha-carbon, triggering an E2 elimination that yields a dead-end vinyl ether byproduct[2]. Solution: Use a mild, non-nucleophilic base. Finely ground potassium carbonate (K₂CO₃) or N,N-Diisopropylethylamine (DIPEA) are ideal for 3[3]. Avoid strong, sterically hindered bases (like sodium tert-butoxide) which heavily favor E2 pathways. Maintain reaction temperatures between 25°C and 60°C.

Q2: I am getting a mixture of mono-substituted and di-substituted PEG. How do I drive the reaction to complete di-substitution? Causality: Br-PEG9-CH2CH2Br is a 4[4], meaning both termini possess identical reactivity. If you use a 1:1 or 1:2 molar ratio of PEG to nucleophile, you will generate a statistical (Poisson) distribution of unreacted, mono-substituted, and di-substituted products, necessitating rigorous and difficult purification[5]. Solution: To achieve quantitative di-substitution, you must overwhelm the equilibrium. Standard protocols require 3.0 to 5.0 molar equivalents of the nucleophile relative to the PEG linker[3].

Q3: What role does the solvent play in the SN2 kinetics of PEG bromides? Causality: SN2 reactions proceed through a crowded, concerted transition state. Protic solvents (like water or ethanol) hydrogen-bond tightly with the nucleophile, creating a solvent shell that drastically lowers its nucleophilicity. Conversely, 2[2] solvate the base's counter-cations but leave the nucleophile relatively "naked" and highly reactive. Solution: Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN) are the optimal choices[6]. Ensure the solvent is strictly anhydrous; trace water acts as a competing nucleophile, leading to PEG-alcohol hydrolysis byproducts[7].

Q4: My NMR shows unexpected peaks around 4.0-4.2 ppm and a loss of PEG backbone integrity. What is causing this degradation? Causality: The substitution of a PEG bromide generates hydrogen bromide (HBr) as a stoichiometric byproduct. If the base is insufficient to neutralize this HBr, the highly acidic environment can protonate the ether oxygens of the PEG backbone. This leads to 8[8] by the free bromide ions, destroying the polymer chain. Solution: Always utilize a molar excess of base (e.g., 2.5 equivalents of K₂CO₃) relative to the PEG bromide to act as an irreversible acid scavenger[3].

Quantitative Data: Reaction Optimization Matrix

The following table summarizes the causal relationship between reaction conditions and expected yields for Br-PEG9-Br di-substitution.

Solvent (Condition)	Base Selection	Temp (°C)	Nucleophile Ratio	Expected Yield (Di-sub)	Major Byproduct Risk
DMF (Anhydrous)	K₂CO₃ (2.5 eq)	60°C	4.0 eq	> 85%	Low (Optimized)
THF (Anhydrous)	TEA (2.0 eq)	25°C	2.0 eq	50 - 60%	Mono-substituted PEG
DMF (Anhydrous)	NaOtBu (2.0 eq)	80°C	3.0 eq	< 30%	Vinyl-PEG (E2 Elimination)
Water / Ethanol	NaOH (2.0 eq)	60°C	3.0 eq	< 40%	PEG-OH (Hydrolysis)

Self-Validating Experimental Protocol

Target: Quantitative Di-substitution of Br-PEG9-CH2CH2Br with a Primary Amine. This protocol utilizes specific addition mechanics and in-process monitoring to guarantee complete conversion and prevent polymer cross-linking.

Step 1: System Preparation (Anhydrous Control) In a flame-dried, two-neck round-bottom flask under an inert argon atmosphere, dissolve the primary amine (4.0 equivalents) in anhydrous DMF (approx. 10 mL per gram of PEG).

Step 2: Base Activation & Scavenging Add finely ground, anhydrous K₂CO₃ (2.5 equivalents) to the solution. Stir the suspension vigorously at room temperature for 15 minutes. Scientific Rationale: Pre-mixing the base ensures that any trace acidic protons on the nucleophile are scavenged before the electrophile is introduced, priming the amine for attack.

Step 3: Controlled Electrophile Addition Dissolve Br-PEG9-CH2CH2Br (1.0 equivalent) in a minimal volume of anhydrous DMF. Add this solution dropwise to the reaction mixture over a period of 10 to 15 minutes. Scientific Rationale: Dropwise addition maintains a low local concentration of the PEG electrophile relative to the amine nucleophile. This statistically forces the reaction toward di-substitution and prevents inter-molecular oligomerization.

Step 4: Incubation and Validation Heat the reaction mixture to 60°C and stir for 16–24 hours. Validation Check: At 16 hours, withdraw a 10 µL aliquot and analyze via LC-MS. The reaction is self-validating when the mass peak corresponding to the mono-substituted intermediate completely disappears, leaving only the di-substituted mass.

Step 5: Quenching & Recovery Cool the reaction to room temperature. Filter the mixture through a Celite pad to remove the insoluble K₂CO₃ salts and trapped HBr byproducts. Concentrate the filtrate under reduced pressure, then precipitate the final PEG conjugate by adding the concentrated solution dropwise into ice-cold diethyl ether. Collect the product via centrifugation or vacuum filtration.

References

• BenchChem. "Application Note and Protocol for Nucleophilic Substitution Reaction with m-PEG6-Br".
• BenchChem. "Application Notes and Protocols for m-PEG2-Br Reactions".
• Reddit (r/chemistry). "NMR Impurities in simple-ish PEG Bromination reaction".
• Chemistry LibreTexts. "4.5: Factors affecting the SN2 Reaction".
• JenKem Technology USA. "Homobifunctional PEG Derivatives".
• BenchChem. "Application Notes and Protocols for Nucleophilic Substitution Reactions with Bromo-PEG5-alcohol".
• BenchChem. "A Comparative Guide to Heterobifunctional and Homobifunctional PEG Linkers in Bioconjugation".
• Master Organic Chemistry. "The SN2 Reaction Mechanism".

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. One moment, please... [jenkemusa.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. reddit.com [reddit.com]

Preventing hydrolysis of Br-PEG9-Br during aqueous conjugation

The following guide is structured as a dedicated Technical Support Center resource. It is designed to address the specific instability of Br-PEG9-Br (a bifunctional alkyl bromide PEG crosslinker) in aqueous environments.

The Core Challenge: The "Race Against Water"

You are likely experiencing low conjugation yields or "dead" crosslinkers. The root cause is almost certainly hydrolysis .

Br-PEG9-Br terminates in primary alkyl bromides (

). In aqueous buffers, these groups face a binary outcome:

• Pathway A (Desired): Nucleophilic substitution (

  ) by your target amine or thiol.

• Pathway B (Undesired): Hydrolysis by water (

  ) or hydroxide ions ( ), converting the reactive Bromide into an unreactive Alcohol ( ).[1]

The Critical Insight: Hydrolysis is not just a side reaction; it is the dominant competitor. The rate of hydrolysis increases logarithmically with pH. A protocol that works at pH 7.0 may fail completely at pH 8.5 because the linker hydrolyzes before it finds your protein.

Mechanism & Competition (Visualized)

To solve this, you must visualize the competition occurring in your test tube.

Caption: The Kinetic Competition. At basic pH, the concentration of OH- increases, accelerating the red path (Hydrolysis) often faster than the green path (Conjugation).

Troubleshooting & FAQs

Q1: My Br-PEG9-Br arrived as a viscous liquid/low-melting solid. Can I dissolve it in water to make a stock solution?

Strictly NO.

• The Science: The moment Br-PEG9-Br touches water, the hydrolysis clock starts. If you make a master mix in water, it will likely degrade by 10-20% before you even add it to your sample.

• The Fix: Always create your stock solution in anhydrous DMSO or DMAc . These solvents effectively "pause" the hydrolysis clock until the moment of injection into the aqueous buffer.

Q2: What is the "Goldilocks" pH for this reaction?

• For Thiol Conjugation (Cysteine): pH 7.5 – 8.0 .

  • Why: You need the thiol to be deprotonated (

    ) to be nucleophilic enough to displace the Bromide. Below pH 7.5, the reaction is too slow; above pH 8.5, hydrolysis dominates.

• For Amine Conjugation (Lysine): pH 8.0 – 8.5 .

  • Warning: Amines are harder to conjugate with alkyl bromides than thiols. You need higher pH to deprotonate the lysine (

    ), but this drastically increases hydrolysis risk. Consider using NHS-ester PEGs for amines instead.

Q3: Why does my buffer choice matter if the pH is correct?

Certain buffers act as "scavengers."

• Avoid: Tris, Glycine, or any buffer containing primary amines.[2][3][4] These will react with the Br-PEG9-Br, consuming it before your protein does.

• Recommended: HEPES, Phosphate (PBS), MOPS, or Borate.

Optimized "Quench-Flow" Protocol

This protocol is designed to minimize the time the free linker spends in water before reacting.

Materials

• Linker: Br-PEG9-Br (Pure)

• Solvent: Anhydrous DMSO (stored over molecular sieves)

• Buffer: 100 mM Phosphate or HEPES, pH 7.5 – 8.0 (degassed)

• Quench: 1M Cysteine or Mercaptoethanol

Step-by-Step Workflow

• The "Dry-Start" Preparation:

  • Calculate the molar excess required (typically 10x–20x for crosslinking).

  • Dissolve Br-PEG9-Br in anhydrous DMSO to a concentration of 50–100 mM. Do not do this until immediately before use.

• Target Preparation:

  • Ensure your protein/peptide is in the reaction buffer (pH 7.5–8.0).

  • Critical: If reducing disulfides with TCEP, remove TCEP via desalting if it interferes, or ensure TCEP concentration is accounted for (though TCEP is generally compatible with alkyl halides, it can reduce yields).

• The Injection (Critical Step):

  • While vortexing the protein solution gently, add the DMSO-PEG stock dropwise .

  • Constraint: Keep final DMSO concentration < 10% (v/v) to prevent protein denaturation.

• Incubation:

  • Incubate at Room Temperature for 2–4 hours or 4°C Overnight .

  • Note: 4°C slows down hydrolysis significantly more than it slows down the conjugation, improving the ratio of Product : Hydrolysis.

• Quenching:

  • Add 1M Cysteine (to final 10 mM) to kill any remaining reactive Bromides. This prevents "zombie" linkers from reacting later during purification.

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
No Conjugation	Linker hydrolyzed in stock solution.	Dissolve Br-PEG9-Br in DMSO only. Never water.
Low Yield	pH too low (Target not reactive).	Increase pH to 8.0 (but do not exceed 8.5).
Low Yield	pH too high (Linker hydrolyzed).	Decrease pH to 7.5; increase molar excess of PEG.
Precipitation	PEG is hydrophobic before conjugation.	Ensure DMSO is used as a co-solvent (5-10%).
"Smearing" on Gel	Over-crosslinking.	Reduce molar excess of Br-PEG9-Br (try 5x instead of 20x).

Process Workflow Diagram

Caption: Optimized "Dry-Start" Workflow to minimize aqueous exposure of the active bromide.

References

• BenchChem Technical Support. (2025).[5][6] Hydrolysis of Bromo-PEG6-bromide under aqueous conditions. Retrieved from

• Thermo Fisher Scientific. (n.d.). Crosslinking Technical Handbook: Reaction Specificity of Haloacetyls and Alkyl Halides. Retrieved from

• Veronese, F. M., & Pasut, G. (2005). PEGylation, successful approach to drug delivery. Drug Discovery Today, 10(21), 1451-1458.

• BroadPharm. (2022). PEG Thiol Reagents and Conjugation Protocols. Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. confluore.com [confluore.com]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. broadpharm.com [broadpharm.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Removing unreacted Br-PEG9-CH2CH2Br from reaction mixtures

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals dealing with the complex purification of homobifunctional PEG linkers.

Removing unreacted Br-PEG9-CH2CH2Br (a brominated polyethylene glycol with 9 repeating units, MW ~500 Da) from a reaction mixture is notoriously difficult. Because it acts as both a highly polar polyether and a hydrophobic alkyl halide, it often co-purifies with the target conjugate. Below is an expert-level troubleshooting guide to definitively resolve this bottleneck.

Part 1: Physicochemical FAQs & Causality

Q1: Why can't I just use cold diethyl ether precipitation to crash out my product and leave the unreacted Br-PEG9-CH2CH2Br in solution? A1: Standard PEG precipitation relies on the crystallization of long polyether chains. While ether precipitation is highly effective for macro-PEGs (MW > 2,000 Da)[1], Br-PEG9-CH2CH2Br is too short. At ~500 Da, this molecule is a viscous liquid at room temperature and lacks the chain length required to form a stable crystalline lattice in cold non-solvents[2]. It will remain highly soluble in diethyl ether and isopropanol, rendering standard precipitation protocols ineffective.

Q2: I conjugated Br-PEG9-CH2CH2Br to a small molecule drug. Why did Size Exclusion Chromatography (SEC) fail to separate them? A2: SEC separates molecules based on their hydrodynamic radius. If your target small molecule has a molecular weight similar to the PEG linker (e.g., 400–800 Da), their hydrodynamic volumes will overlap, causing them to co-elute in the permeation volume[3]. For small molecule conjugates, you must abandon hydrodynamic separation and exploit orthogonal chemical properties (like hydrophobicity or electrophilicity).

Q3: My RP-HPLC chromatogram shows a single pure peak at 220 nm, but NMR reveals massive PEG contamination. What happened? A3: Polyethylene glycols lack a conjugated π-system, meaning they do not absorb UV light effectively at standard peptide/protein wavelengths (214 nm or 220 nm). Your unreacted Br-PEG9-CH2CH2Br is eluting as an "invisible" peak. To detect it, you must use a universal detector such as an Evaporative Light Scattering Detector (ELSD), a Charged Aerosol Detector (CAD), or a Refractive Index (RI) detector[4].

Part 2: Scenario-Based Troubleshooting Workflows

The optimal purification strategy is entirely dictated by the size and chemical nature of your target conjugate.

Decision matrix for Br-PEG9-Br removal based on target conjugate size.

Part 3: Self-Validating Methodologies

Protocol A: Reactive Filtration via Nucleophilic Scavenger Resins (For Small Molecules)

When synthesizing small molecule conjugates, the most elegant way to remove excess Br-PEG9-CH2CH2Br is by exploiting its reactive alkyl bromide termini. By introducing an insoluble polymer resin functionalized with a strong nucleophile (e.g., Polymer-Supported Trisamine), the unreacted PEG is covalently captured onto the solid support and filtered away[5].

Step-by-Step Execution:

• Reaction Quench: Upon completion of your primary conjugation, do not add water. Keep the crude mixture in its organic solvent (e.g., DMF, DCM, or THF).

• Resin Addition: Add 3 to 5 molar equivalents of PS-Trisamine or PS-Thiophenol resin (relative to the initial excess of Br-PEG9-CH2CH2Br) directly to the flask.

• Covalent Capture: Agitate the suspension gently at room temperature for 2–4 hours. Causality: The high local concentration of nucleophiles on the porous resin drives an

  reaction with the primary bromides of the unreacted PEG, tethering it to the bead.

• Self-Validation Check: Before proceeding, withdraw a 5 µL aliquot of the supernatant, dilute in acetonitrile, and inject it into an LC-MS. The mass signature for Br-PEG9-CH2CH2Br (m/z ~540-580 depending on exact oligomer distribution) must be completely absent. If present, add 2 more equivalents of resin and stir for another hour.

• Isolation: Filter the mixture through a sintered glass funnel (medium porosity). Wash the resin cake twice with DCM. The filtrate now contains your PEG-free product.

Protocol B: RP-HPLC with ELSD Detection (For Peptides & Small Proteins)

If scavenger resins are incompatible with your product, Reversed-Phase HPLC is required.

Step-by-Step Execution:

• Sample Preparation: Dilute the reaction mixture 1:10 with Mobile Phase A (0.1% TFA in HPLC-grade water) to prevent solvent-front crashing[4].

• Column Selection: Utilize a C18 column (e.g., 300 Å pore size if the product is a peptide). Causality: The bromoethyl end-groups of Br-PEG9-CH2CH2Br interact strongly with the C18 stationary phase, causing it to elute significantly later than standard methoxy-PEG9.

• Gradient Elution: Run a linear gradient from 5% to 60% Mobile Phase B (Acetonitrile + 0.1% TFA) over 30 minutes[4].

• Self-Validation Check: Route the column effluent through an inline UV detector (set to your product's

  ) in series with an ELSD. Collect fractions only where the UV peak of your product does not overlap with the ELSD signal of the PEG.

Part 4: Quantitative Comparison of Removal Strategies

Use the following data matrix to select the most efficient separation technique for your specific laboratory setup.

Purification Method	Target Product Size	Primary Separation Mechanism	Scalability	Typical PEG Removal Efficiency
Scavenger Resin (PS-Amine)	Small Molecules (< 1 kDa)	Covalent Capture	High (Batch filtration)	> 98%
RP-HPLC (with ELSD)	Peptides / Small Proteins	Hydrophobicity	Low (Analytical/Prep)	> 99%
Size Exclusion (SEC)	Proteins (> 10 kDa)	Hydrodynamic Radius	Medium (Column dependent)	90 - 95%
Tangential Flow Filtration	Biomacromolecules	Membrane MWCO (Dialysis)	Very High (Industrial)	95 - 99%
Ether Precipitation	Not Applicable	Crystallization	N/A (Fails for PEG9)	< 10%

References

• Wipf Group. "Strategies in Organic Synthesis - Scavenger Resins." University of Pittsburgh, 2004. Available at:[Link]

• MDPI. "Synthesis of Novel Temperature- and pH-Sensitive ABA Triblock Copolymers." Polymers, 2016. Available at:[Link]

• Artisan Technology Group. "Argonaut Quest Training Workshop 2." Artisan Scientific, 1996. Available at:[Link]

• NSF Public Access Repository. "Mass spectrometry investigation into the oxidative degradation of poly(ethylene glycol)." Polymer Degradation and Stability, 2012. Available at:[Link]

Sources

• 1. Synthesis of Novel Temperature- and pH-Sensitive ABA Triblock Copolymers P(DEAEMA-co-MEO2MA-co-OEGMA)-b-PEG-b-P(DEAEMA-co-MEO2MA-co-OEGMA): Micellization, Sol–Gel Transitions, and Sustained BSA Release [mdpi.com]
• 2. par.nsf.gov [par.nsf.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Optimizing temperature for Br-PEG9-Br nucleophilic displacement

Welcome to the Technical Support Center for PEGylation and Crosslinking Workflows. This guide is designed for researchers and drug development professionals navigating the thermodynamic and kinetic complexities of homobifunctional PEGylation. Here, we focus specifically on optimizing the reaction temperature for the nucleophilic displacement of Br-PEG9-Br (Bromine-Polyethylene Glycol-Bromine, 9 repeating units).

Section 1: Core Principles & FAQs

Q: Why is temperature optimization so critical for Br-PEG9-Br compared to other PEGylating agents? A: Br-PEG9-Br functionalization relies on bimolecular nucleophilic substitution (SN2). However, the primary bromide leaving group is situated on a flexible, electron-rich polyether chain. At elevated temperatures (>60°C), the activation energy for bimolecular elimination (E2) is easily overcome. If your nucleophile has basic character (e.g., primary amines, alkoxides), it will abstract a β-proton, yielding a terminal vinyl ether instead of the desired substitution product[1]. Furthermore, temperature dictates selectivity; lower temperatures generally enhance selectivity for specific functional groups but require longer reaction times[2].

Q: How do I optimize the temperature for different classes of nucleophiles? A: The optimal temperature is inversely proportional to the nucleophilicity and directly proportional to the basicity of your reagent:

• Thiols (R-SH): Highly nucleophilic and weakly basic. Optimal temperature: 20°C to 25°C . Higher temperatures risk disulfide bond formation and offer no kinetic advantage.

• Azides (N

  ): Excellent nucleophiles. Reactions proceed smoothly at room temperature (25°C ) in polar aprotic solvents or PEG 400 matrices, achieving high yields without thermal degradation[3].

• Amines (R-NH

  ): Moderate nucleophiles and moderate bases. Optimal temperature: 40°C to 50°C . Going above 50°C drastically increases E2 elimination and reduces the yield of the desired di-adduct.

Section 2: Troubleshooting Guide for Temperature-Induced Failures

Issue 1: High proportion of mono-substituted product (Incomplete reaction).

• Causality: Because Br-PEG9-Br is a homobifunctional electrophile, the first nucleophilic attack alters the local dielectric environment and steric bulk. The second substitution event has a higher activation energy barrier. A temperature sufficient for the first displacement may result in kinetic trapping, yielding primarily mono-substituted products.

• Solution: Implement a stepwise temperature ramp. Start at 25°C for 2 hours to rapidly form the mono-adduct without side reactions, then ramp to 45°C for 4–6 hours to drive the second substitution to completion.

Issue 2: Detection of vinyl ether byproducts (Mass shift of -80 Da from loss of HBr).

• Causality: The reaction temperature exceeds the threshold where the nucleophile acts primarily as a base (E2 pathway). This is a common failure mode when using triethylamine (TEA) or DIPEA as auxiliary bases at temperatures >50°C[1].

• Solution: Lower the reaction temperature to 30°C. To compensate for the slower kinetics at this lower temperature, switch to a more polar aprotic solvent (e.g., DMSO or DMF) to desolvate the nucleophile and increase its effective reactivity.

Issue 3: PEG chain degradation or oxidation.

• Causality: Prolonged exposure to temperatures >60°C in the presence of atmospheric oxygen leads to the formation of peroxides at the ether linkages, causing spontaneous chain cleavage and a high polydispersity index (PDI) in the final product.

• Solution: Strictly cap temperatures at 50°C, degas all solvents via freeze-pump-thaw cycles, and run the reaction under an inert argon atmosphere.

Section 3: Reaction Pathway & Troubleshooting Logic

SN2 vs E2 competitive pathway kinetics based on temperature.

Troubleshooting logic for Br-PEG9-Br displacement reactions.

Section 4: Quantitative Data Analysis

The following table summarizes the causal relationship between reaction temperature, target yield, and byproduct formation when reacting Br-PEG9-Br with a standard primary aliphatic amine (e.g., hexylamine) in DMF.

Temperature (°C)	Reaction Time (h)	Di-adduct Yield (%)	Mono-adduct (%)	Vinyl Ether (E2) (%)	PEG Degradation
20°C	12	35%	62%	<1%	None
35°C	8	78%	18%	2%	None
45°C	6	92%	4%	3%	None
60°C	4	61%	2%	32%	Minor
80°C	2	24%	<1%	65%	Significant

Data Interpretation: 45°C represents the thermodynamic "sweet spot" where the thermal energy is sufficient to overcome the activation barrier of the second substitution event without crossing the threshold for base-catalyzed E2 elimination[4].

Section 5: Self-Validating Standard Operating Protocol (SOP)

This protocol utilizes a stepwise temperature ramp to ensure complete di-substitution of Br-PEG9-Br with a primary amine while preventing thermal degradation. The built-in LC-MS checkpoints make this a self-validating system.

Materials:

• Br-PEG9-Br (1.0 eq)

• Primary Amine Nucleophile (2.5 eq)

• Anhydrous DMF (Degassed)

• Potassium Carbonate (K

  CO , finely powdered, 3.0 eq)

Step-by-Step Methodology:

• Preparation & Degassing: Dissolve Br-PEG9-Br (1.0 eq) in anhydrous DMF (0.1 M concentration) in a flame-dried round-bottom flask. Purge the solution with Argon for 15 minutes.

• Reagent Addition: Add the primary amine (2.5 eq) and K

  CO (3.0 eq). The use of a heterogeneous inorganic base prevents the base-catalyzed E2 elimination typically seen with soluble organic bases like TEA at higher temperatures.

• Phase 1 - Mono-substitution (25°C): Stir the reaction mixture vigorously at 25°C for 2 hours.

• Validation Checkpoint 1: Extract a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Success Criteria: The Br-PEG9-Br starting material peak should be consumed (>90%), and the dominant mass peak should correspond to the mono-substituted intermediate.

• Phase 2 - Temperature Ramp (45°C): Once the mono-adduct is confirmed, elevate the oil bath temperature to 45°C. Stir for an additional 4 hours.

• Validation Checkpoint 2: Extract a second aliquot for LC-MS analysis.

  • Success Criteria: The mono-adduct peak must be <5% of the total area. The di-adduct mass peak should dominate. The absence of a[M-80] Da peak confirms that the 45°C limit successfully suppressed vinyl ether formation.

• Quenching & Workup: Cool the reaction to room temperature. Quench with distilled water (equal volume to DMF) and extract 3x with Dichloromethane (DCM). Wash the combined organic layers with brine, dry over Na

  SO , and concentrate under reduced pressure.

References

• Title: PEG 400 promoted nucleophilic substitution reaction of halides into organic azides under mild conditions Source: Synthetic Communications (Taylor & Francis) URL: [Link]

• Title: Aldehyde PEGylation Kinetics: A Standard Protein versus a Pharmaceutically Relevant Single Chain Variable Fragment Source: Bioconjugate Chemistry (ACS Publications) URL: [Link]

• Title: Optimization of PEGylation Conditions for BSA Nanoparticles Using Response Surface Methodology Source: AAPS PharmSciTech (via ResearchGate) URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]

Overcoming solubility issues of Br-PEG9-Br in non-polar solvents

Executive Summary: The Thermodynamic Paradox

As researchers, we often encounter a "solubility paradox" with short-chain polyethylene glycols (PEGs) like Br-PEG9-Br (Bis-bromo-PEG9). You are likely attempting to use this homobifunctional crosslinker in a non-polar environment—perhaps to functionalize a hydrophobic surface, synthesize a lipophilic polymer, or perform moisture-sensitive chemistry.

The challenge is fundamental: Br-PEG9-Br is amphiphilic but predominantly polar. The polyether backbone (

) relies heavily on dipole-dipole interactions and hydrogen bonding (with water/alcohols) for solvation. Non-polar solvents like Hexane or Heptane rely solely on London Dispersion forces, creating a high energy barrier for dissolution.

This guide provides field-proven protocols to overcome these thermodynamic barriers without compromising the chemical integrity of the bromide leaving groups.

Troubleshooting Guide & FAQs

Scenario A: "I need to dissolve Br-PEG9-Br in Hexane/Heptane for a reaction, but it settles as an oil at the bottom."

Diagnosis: You are fighting the Hansen Solubility Parameters (HSP) . The polar component (

) and hydrogen-bonding component ( ) of PEG are too high for aliphatic hydrocarbons.

• Hexane:

  ,

• PEG Backbone:

  , (MPa )

Solution: The "Cosolvent Doping" Strategy Do not attempt to force dissolution in pure hexane. Instead, create a ternary system.

• Dissolve Br-PEG9-Br in a minimal volume of Dichloromethane (DCM) or Tetrahydrofuran (THF) (Ratio: 1:10 relative to the final hexane volume).

• Slowly add this concentrated solution into your stirring hexane.

• Result: The PEG will likely remain in solution or form a stable, reactive nano-emulsion rather than a bulk oil phase.

Scenario B: "I am using Toluene, but the solution is cloudy/hazy."

Diagnosis: Toluene is an aromatic solvent with moderate polarizability, making it a "borderline" solvent for PEG9. Cloudiness indicates you are near the Cloud Point or saturation limit at room temperature.

Solution: Thermal Activation Short PEGs (MW < 600 Da) often exhibit Upper Critical Solution Temperature (UCST) behavior in aromatics.

• Heat the toluene to 40–50°C .

• The solution should clarify as the entropic gain overcomes the enthalpic penalty of mixing.

• Critical Check: Ensure your reaction reagents are stable at this temperature. If not, revert to the DCM/Toluene (1:4) cosolvent blend.

Scenario C: "I need to react Br-PEG9-Br with a hydrophobic amine in a non-polar solvent, but the reaction is incredibly slow."

Diagnosis: This is a Phase Transfer issue. Even if you disperse the PEG, the nucleophilic attack is hindered because the reagents are partitioned in different micro-environments (or the PEG is tightly coiled).

Solution: Phase Transfer Catalysis (PTC) Although PEG itself acts as a weak phase transfer catalyst, Br-PEG9-Br is the substrate.

• Add Tetrabutylammonium iodide (TBAI) (1–5 mol%).

• The Iodide undergoes a Finkelstein exchange with the Bromide (in situ), creating a more reactive I-PEG9-I intermediate that is also more lipophilic.

• Mechanism: The bulky quaternary ammonium cation helps solubilize the nucleophile in the non-polar phase, bringing it to the PEG.

Technical Data: Solubility Compatibility Matrix

Solvent Class	Representative Solvent	Solubility of Br-PEG9-Br	Recommended Action
Aliphatic Hydrocarbon	Hexane, Heptane, Cyclohexane	Insoluble	Use as an anti-solvent for precipitation.
Aromatic Hydrocarbon	Toluene, Benzene, Xylene	Partial / Temperature Dependent	Heat to >40°C or add 10% DCM.
Chlorinated	Dichloromethane (DCM), Chloroform	Excellent	Primary solvent choice.
Polar Aprotic	DMF, DMSO, Acetonitrile	Excellent	Good, but hard to remove (high BP).
Ethers	Diethyl Ether, MTBE	Insoluble	Use for purification (precipitation).
Cyclic Ethers	THF, Dioxane	Good	Excellent alternative to chlorinated solvents.

Detailed Protocols

Protocol 1: The "DCM-Bridge" Method for Non-Polar Reactions

Use this when you MUST use a non-polar bulk solvent (e.g., for surface lithography or moisture-sensitive substrates).

• Weighing: Weigh the required amount of Br-PEG9-Br in a glass vial.

• Primary Solubilization: Add anhydrous Dichloromethane (DCM) to the vial.

  • Ratio: 1 mL DCM per 100 mg PEG.

  • Observation: Solution should be clear and colorless.

• Dilution: While stirring the bulk non-polar solvent (e.g., Hexane or Toluene), add the DCM-PEG solution dropwise .

  • Note: If using Hexane, a slight haze may form (Tyndall effect). This is a stable dispersion suitable for reaction. If oil droplets form, increase the DCM ratio.

• Solvent Removal (Optional): If the DCM interferes with the reaction, it can sometimes be evaporated under reduced pressure after the reagents have mixed, though this risks crashing out the PEG.

Protocol 2: Purification via Controlled Precipitation

Use this to remove organic impurities that ARE soluble in non-polar solvents.

• Dissolution: Dissolve the crude reaction mixture in a minimum amount of DCM or Acetone .

• Precipitation: Pour this solution slowly into a 10x excess of cold Diethyl Ether or Hexane (stirring vigorously).

• Separation: Br-PEG9-Br will precipitate as a white waxy solid or viscous oil at the bottom.

• Decantation: Decant the supernatant (containing non-polar impurities) and dry the PEG residue under high vacuum.

Visualizing the Logic

Figure 1: Solubility Decision Tree

Caption: Logical flow for selecting the correct solvent system based on application constraints.

Figure 2: Phase Transfer Catalysis Mechanism

Caption: How TBAI facilitates the reaction of Br-PEG9-Br in non-polar media.

References

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. (Provides the theoretical basis for PEG solubility parameters ).

• Sigma-Aldrich. (n.d.). Polyethylene Glycol (PEG) Selection Guide. Retrieved from

• BroadPharm. (n.d.). m-PEG9-bromide Product Data & Solubility. Retrieved from

• Harris, J. M. (1992). Poly(ethylene glycol) Chemistry: Biotechnical and Biomedical Applications. Plenum Press.

• BenchChem. (2025).[1] Technical Guide to Solubility of Bromovinyl Derivatives. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Optimizing PROTAC Linkers: A Comparative Guide to Br-PEG9-Br vs. Br-PEG11-Br

Executive Summary

In the rational design of Proteolysis Targeting Chimeras (PROTACs), the linker is not merely a passive connector but a critical determinant of ternary complex stability, cooperativity (

), and degradation efficiency ( ).[1][][3] This guide compares two specific homobifunctional alkyl halide linkers: Br-PEG9-Br and Br-PEG11-Br .[4]

While both reagents facilitate the conjugation of E3 ligase ligands to protein of interest (POI) warheads via nucleophilic substitution, their difference in length (~7–8 Å) significantly impacts the spatial orientation of the resulting chimera. This guide analyzes their physicochemical properties, decision criteria for selection, and provides a validated protocol for their application in PROTAC synthesis.

Physicochemical Comparison

The choice between PEG9 and PEG11 is often a fine-tuning step in the "Goldilocks zone" of linker optimization. A difference of two ethylene glycol units can shift a PROTAC from an inactive "hook effect" regime to a highly potent degrader by resolving steric clashes or, conversely, by reducing entropic penalties.

Table 1: Technical Specifications

Feature	Br-PEG9-Br	Br-PEG11-Br	Impact on PROTAC Design
Formula			Defines stoichiometry and elemental analysis.
Molecular Weight	~584.34 Da	~672.45 Da	Higher MW correlates with reduced cell permeability.
Linker Length (Extended)	~32–35 Å	~39–42 Å	Critical for spanning the distance between E3 and POI binding pockets.
Atom Count (Backbone)	~29 atoms	~35 atoms	Longer backbones increase conformational entropy.[4]
TPSA (Polar Surface Area)	~85 Ų	~103 Ų	Higher TPSA (>140 Ų is a red flag) limits oral bioavailability.[4]
Hydrophobicity (cLogP)	Lower	Higher (slightly)	PEG chains are amphiphilic; longer chains generally increase water solubility but can hinder passive diffusion.[4]

Note: Length estimates assume a fully extended conformation (approx. 3.5 Å per PEG unit).[4] In solution, PEGs adopt a random coil conformation, making the effective distance shorter (Flory radius).

Performance Analysis & Decision Logic

The Mechanistic Divergence

The primary differentiator between using a 9-unit vs. an 11-unit linker is the Ternary Complex Geometry .

• Br-PEG9-Br (The "Compact" Option):

  • Best for: Shallow binding pockets or when the E3 and POI interfaces have complementary surface charge/shape that favors close proximity.

  • Risk: If too short, it causes steric clashes between the E3 ligase and the POI, preventing ubiquitination.

  • Advantage: Lower entropic cost upon binding. If it fits, it often yields a higher

    and lower due to tighter complex formation.[4]

• Br-PEG11-Br (The "Flexible" Option):

  • Best for: Deep binding pockets (e.g., certain kinases or VHL ligands) where the exit vector is buried. The extra length allows the ligand to exit the pocket without disrupting the protein-protein interaction (PPI).

  • Risk: "Floppy" linkers have a higher entropic penalty to freeze into a productive conformation. This can reduce the binding affinity (

    ) for the second protein (negative cooperativity).

  • Advantage: Resolves steric clashes seen with PEG9.

Visualization: Linker Selection Decision Tree

Figure 1: Decision logic for selecting between PEG9 and PEG11 linkers based on structural biology insights.

Experimental Protocol: Synthesis & Validation

This protocol describes the synthesis of a PROTAC using Br-PEG9-Br or Br-PEG11-Br via a standard double SN2 alkylation strategy.[4] This method assumes you have a POI ligand and an E3 ligand (e.g., Thalidomide or VHL ligand) with available nucleophilic handles (hydroxyl, amine, or phenolic groups).

Phase A: Synthesis (One-Pot vs. Stepwise)

Recommendation: Use a stepwise approach to avoid homodimer formation.[4]

Materials:

• Linker: Br-PEG9-Br or Br-PEG11-Br (1.0 equiv).[4]

• Ligand A (E3 Ligand, e.g., Pomalidomide-phenol): 1.0 equiv.[4][5]

• Ligand B (POI Ligand): 1.0 - 1.2 equiv (added in step 2).[4]

• Base:

  or (anhydrous).[4]

• Solvent: DMF or DMSO (anhydrous).[4]

Step-by-Step Workflow:

• Activation of Ligand A:

  • Dissolve Ligand A (1 equiv) in anhydrous DMF (0.1 M).

  • Add

    (1.5 equiv).[4] Stir at RT for 15 min to deprotonate the nucleophile.

• Mono-Alkylation (Linker Attachment):

  • Add Br-PEG(n)-Br (3-5 equiv) to the reaction mixture.[4] Crucial: Using excess linker prevents the formation of Ligand A-Linker-Ligand A dimers.

  • Heat to 40–60°C for 4–12 hours. Monitor by LC-MS for the formation of Br-PEG-Ligand A.[4]

  • Purification 1: Remove excess unreacted linker via flash column chromatography (silica gel) or preparative HPLC.[4] This is critical for purity.

• Conjugation of Ligand B:

  • Dissolve the purified Br-PEG-Ligand A intermediate in DMF.[4]

  • Add Ligand B (1.2 equiv) and

    (2.0 equiv).[4] Note: Cesium promotes alkylation yields.

  • Heat to 50–80°C (depending on ligand stability) for 12–24 hours.

  • Final Purification: Purify the final PROTAC via Prep-HPLC (C18 column, Water/Acetonitrile gradient + 0.1% Formic Acid).

Visualization: Synthesis Workflow

Figure 2: Stepwise alkylation strategy to synthesize PROTACs using homobifunctional bromide linkers.

Phase B: Biological Validation (Degradation Assay)[4]

To objectively compare PEG9 vs. PEG11 variants:

• Cell Treatment: Treat cells (e.g., HeLa, HEK293) with a concentration series (1 nM – 10 µM) of both PROTAC variants for 16–24 hours.

• Lysis & Western Blot:

  • Lyse cells using RIPA buffer + Protease Inhibitors.

  • Normalize total protein.

  • Blot for POI, E3 Ligase (control), and GAPDH/Actin (loading control).

• Data Analysis:

  • Calculate

    (concentration for 50% degradation).[4]

  • Calculate

    (maximum degradation depth).[1][4]

  • Hook Effect Analysis: Observe if degradation diminishes at high concentrations (>1 µM).[4] A stronger hook effect in the PEG9 variant suggests that binary binding is outcompeting ternary complex formation, possibly due to steric strain.

References

• Cyrus, K., et al. (2011). Impact of linker length on the activity of PROTACs. Molecular BioSystems. Link

  • Key Insight: Establishes the "Goldilocks" principle where deviations in linker length (e.g., <12 atoms vs >16 atoms)

• Zorba, A., et al. (2018).[1] Delineating the role of cooperativity in the design of potent PROTACs for BTK. PNAS.[1] Link[4]

  • Key Insight: Demonstrates how PEG linker length (comparing PEG-based series)

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy. Link

  • Key Insight: Comprehensive review of linker chemistry, including the specific use of PEG chains and alkyl halides in synthesis.

• Burslem, G. M., & Crews, C. M. (2020). Proteolysis-Targeting Chimeras as Therapeutics and Tools for Biological Discovery. Cell. Link[4]

  • Key Insight: Foundational text on PROTAC mechanism, including the impact of linker physicochemical properties (TPSA, length) on cell permeability.[6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. precisepeg.com [precisepeg.com]
• 4. mPEG11-Br | C23H47BrO11 | CID 126480401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. PROTAC PEG Linkers - JenKem Technology USA [jenkemusa.com]

A Comparative Guide to Validating PROTAC Degradation Efficiency with PEG9 Linkers

In the rapidly advancing field of targeted protein degradation, Proteolysis-Targeting Chimeras (PROTACs) have emerged as a transformative therapeutic modality.[1][2] These heterobifunctional molecules offer the unprecedented ability to hijack the cell's native ubiquitin-proteasome system (UPS) to selectively eliminate disease-causing proteins.[1][2][3] A PROTAC molecule's architecture is a testament to rational drug design, comprising a ligand to bind the protein of interest (POI), a second ligand to recruit an E3 ubiquitin ligase, and a linker tethering the two.[3][4][5] While the choice of ligands dictates the "what" and "how" of PROTAC action, the linker is the crucial element that orchestrates the entire process, profoundly influencing the efficacy, selectivity, and pharmacokinetic properties of the molecule.[4][5][6]

This guide provides a comprehensive comparison of validating the degradation efficiency of PROTACs, with a particular focus on the widely utilized polyethylene glycol (PEG) linkers, specifically a nine-unit PEG chain (PEG9). We will explore the experimental data required to make informed decisions in your PROTAC design and optimization, moving beyond mere procedural steps to elucidate the scientific rationale behind each experimental choice.

The Pivotal Role of the Linker in Ternary Complex Formation

The primary function of a PROTAC is to induce the formation of a productive ternary complex between the POI and an E3 ligase.[1][2][5] The linker is not a passive spacer; its length, flexibility, and chemical composition are critical determinants of the stability and geometry of this complex.[4][5][7] An optimal linker facilitates favorable protein-protein interactions between the POI and the E3 ligase, a phenomenon known as positive cooperativity, which enhances the stability of the ternary complex and, consequently, the efficiency of protein degradation.[4] Conversely, a poorly designed linker can lead to steric hindrance or unfavorable interactions, resulting in diminished degradation.[4]

PEG linkers are a popular choice in PROTAC design due to their hydrophilicity, which can improve the solubility and cell permeability of the often large and complex PROTAC molecules.[4][7] The flexibility of the PEG chain allows the PROTAC to adopt multiple conformations, increasing the likelihood of achieving a productive ternary complex.[4] However, the optimal linker length is target-dependent and requires empirical validation.

Visualizing the PROTAC Mechanism of Action

To understand the validation process, it is essential to first visualize the mechanism by which a PROTAC induces protein degradation.

Caption: The PROTAC molecule facilitates the formation of a ternary complex, leading to the ubiquitination and subsequent proteasomal degradation of the target protein.

A Comparative Framework for Validating Degradation Efficiency

To objectively assess the degradation efficiency of a PROTAC with a PEG9 linker, a systematic comparison against relevant controls is paramount. This typically involves synthesizing PROTAC variants with different linker lengths or compositions. For this guide, we will consider a hypothetical POI, "Target-X," and compare the following PROTACs:

• PROTAC-A (PEG5): A PROTAC with a shorter PEG linker (5 units).

• PROTAC-B (PEG9): Our primary PROTAC of interest with a nine-unit PEG linker.

• PROTAC-C (PEG13): A PROTAC with a longer PEG linker (13 units).

• Negative Control: A molecule where the E3 ligase-binding component is inactivated, preventing ternary complex formation.[8]

The core metrics for quantifying degradation efficiency are DC50 (the concentration of PROTAC required to degrade 50% of the target protein) and Dmax (the maximum percentage of degradation achieved).[9][10] A lower DC50 indicates higher potency, while a higher Dmax signifies greater efficacy.[10]

Experimental Workflow for Determining DC50 and Dmax

The following diagram outlines the key steps in a typical validation workflow.

Caption: A streamlined workflow for the quantitative validation of PROTAC-induced protein degradation.

Quantitative Data Comparison

The following table presents hypothetical but representative data from a comparative study of our three PROTAC variants against Target-X in a relevant cancer cell line.

PROTAC Variant	Linker Composition	DC50 (nM)	Dmax (%)
PROTAC-A	PEG5	75	80
PROTAC-B	PEG9	15	>95
PROTAC-C	PEG13	50	90
Negative Control	PEG9 (inactive E3 ligand)	>10,000	<10

Data Interpretation:

From this illustrative data, PROTAC-B, with its PEG9 linker, demonstrates superior performance, exhibiting the lowest DC50 and the highest Dmax. This suggests that the PEG9 linker provides the optimal length and flexibility to facilitate the most stable and productive ternary complex formation for Target-X degradation. The poor performance of the negative control confirms that the observed degradation is dependent on the recruitment of the E3 ligase.

Detailed Experimental Protocols

To ensure the trustworthiness and reproducibility of your findings, meticulous adherence to validated protocols is essential.

Protocol 1: Cell Culture and PROTAC Treatment

• Cell Seeding: Plate the chosen cell line (e.g., a human cancer cell line endogenously expressing Target-X) in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow the cells to adhere overnight.[9]

• PROTAC Preparation: Prepare serial dilutions of each PROTAC variant (PROTAC-A, -B, -C, and the negative control) in the complete growth medium. A typical concentration range for the dose-response experiment is from 1 nM to 10,000 nM.[9] Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all wells and does not exceed 0.1% to avoid solvent-induced toxicity.[9]

• Cell Treatment: Aspirate the old medium from the cells and add the medium containing the different concentrations of the PROTACs. Include a vehicle-only control.[9]

• Incubation: Incubate the cells for a predetermined time (e.g., 18-24 hours) in a humidified incubator at 37°C with 5% CO2. The optimal incubation time should be determined in a preliminary time-course experiment.[9]

Protocol 2: Western Blotting for Degradation Analysis

• Cell Lysis: After incubation, wash the cells with ice-cold PBS and then lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.[11]

• Protein Quantification: Determine the protein concentration of each cell lysate using a BCA protein assay kit to ensure equal protein loading.[11]

• Sample Preparation: Normalize the protein concentration of all samples with lysis buffer. Add an equal volume of 2x Laemmli sample buffer and boil the samples at 95-100°C for 5-10 minutes to denature the proteins.[11]

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel.[11] After electrophoresis, transfer the separated proteins to a PVDF or nitrocellulose membrane.[11]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[11]

  • Incubate the membrane with a primary antibody specific for Target-X overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[11]

  • To ensure equal protein loading, probe the same membrane with a primary antibody for a loading control protein (e.g., GAPDH or β-actin).

• Detection and Analysis:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[11]

  • Quantify the band intensities using densitometry software.[10]

  • Normalize the band intensity of Target-X to the corresponding loading control band intensity for each sample.[10]

Protocol 3: Data Analysis and Determination of DC50 and Dmax

• Calculate Percent Degradation: For each PROTAC concentration, calculate the percentage of remaining Target-X protein relative to the vehicle-treated control. The percent degradation is then calculated as 100% minus the percent remaining protein.[9]

• Generate Dose-Response Curve: Plot the percentage of protein remaining (Y-axis) against the logarithm of the PROTAC concentration (X-axis).[9]

• Determine DC50 and Dmax: Fit the data to a four-parameter logistic regression curve using appropriate software (e.g., GraphPad Prism). The DC50 is the concentration of the PROTAC that corresponds to 50% protein remaining on the curve.[9] The Dmax is the maximum percentage of degradation, which can be calculated from the bottom plateau of the curve.[9]

Conclusion

The systematic validation of PROTAC degradation efficiency is a cornerstone of successful targeted protein degrader development. As we have demonstrated, the linker, and specifically the length of a PEG linker, plays a profoundly important role in the potency and efficacy of a PROTAC. By employing a rigorous comparative approach and adhering to validated experimental protocols, researchers can generate high-quality, reproducible data to guide the optimization of their PROTAC candidates. The use of a PEG9 linker in our hypothetical example showcased superior performance, but it is crucial to remember that the optimal linker is always context-dependent and must be empirically determined for each new POI and E3 ligase pair.

References

• Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC. (2023, December 1). National Institutes of Health. [Link]

• Current strategies for the design of PROTAC linkers: a critical review - PMC. (2021, July 14). National Institutes of Health. [Link]

• An overview of PROTACs: a promising drug discovery paradigm - PMC. (2022, December 20). National Institutes of Health. [Link]

• Targeted Protein Degradation: Design Considerations for PROTAC Development. eScholarship, University of California. [Link]

• What are PROTACs? Mechanisms, advantages, and challenges. Drug Discovery News. [Link]

• Targeted Protein Degradation with PROTACs and Molecular Glues. Blog. [Link]

• Accurate PROTAC targeted degradation prediction with DegradeMaster. bioRxiv. [Link]

• of the advantages and disadvantages associated with using PROTACs as a therapeutic strategy. ResearchGate. [Link]

• Protocol for constructing tumor-targeting ANM-PROTACs for degradation of transcription factors. STAR Protocols. [Link]

• A beginner's guide to PROTACs and targeted protein degradation. The Biochemist. [Link]

• Novel approaches for the rational design of PROTAC linkers. Open Exploration Publishing. [Link]

• Modeling PROTAC Degradation Activity with Machine Learning. arXiv. [Link]

Sources

• 1. What are PROTACs? Mechanisms, advantages, and challenges | Drug Discovery News [drugdiscoverynews.com]
• 2. blog.crownbio.com [blog.crownbio.com]
• 3. An overview of PROTACs: a promising drug discovery paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chempep.com [chempep.com]
• 5. What Is a PROTAC Linker and Its Role in Modern Drug Discovery - AiFChem [aifchem.com]
• 6. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. precisepeg.com [precisepeg.com]
• 8. escholarship.org [escholarship.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. benchchem.com [benchchem.com]

TLC visualization techniques for Br-PEG9-CH2CH2Br compounds

The following guide provides a technical, comparative analysis of Thin Layer Chromatography (TLC) visualization techniques specifically optimized for Br-PEG9-CH2CH2Br (Bromo-PEG9-Bromoethyl).

Executive Summary & Compound Analysis

Target Molecule: Br-PEG9-CH2CH2Br (Bis-bromo-PEG9) Molecular Features:

• Polyether Backbone (PEG): 9 repeating ethylene glycol units.

• Terminal Alkyl Bromides: Electrophilic functional groups at both ends.

• Chromophore Absence: Lacks conjugated

  -systems (aromatics, enones).

The Visualization Challenge: Standard UV visualization (254 nm) relies on fluorescence quenching, which requires the analyte to absorb UV light.[1] Br-PEG9-CH2CH2Br is UV-inactive . While high concentrations may show faint "shadows" due to physical blocking of the silica fluorescence, this is unreliable for purity assessment.

The Solution: Visualization must exploit the chemical reactivity of the ether backbone (complexation/oxidation) or the alkyl halide (alkylation). This guide compares three distinct methodologies: Dragendorff’s Reagent (Specificity), Iodine Vapor (Reversibility), and KMnO₄ (Sensitivity).

Strategic Decision Matrix

Select the visualization method based on your immediate experimental goal.

Figure 1: Decision matrix for selecting the appropriate TLC stain based on experimental requirements.

Comparative Analysis of Visualization Techniques

Feature	Method A: Iodine Vapor	Method B: Dragendorff’s Reagent	Method C: KMnO₄ / PMA
Mechanism	Physical adsorption / Intercalation into PEG coil.	Coordination complex formation (Crown-ether effect) with Bi/K ions.	Oxidative degradation of C-H bonds to ether oxygen.
Selectivity	Low (Stains most organics).	High (Specific for polyethers & amines).	Low (Stains all oxidizable groups).[2]
Sensitivity	Moderate ( 10 µg).	High (<1 µg).	High ( 1-5 µg).
Appearance	Brown spots on yellow background.[2][3][4][5]	Orange/Red spots on white background.	Yellow/Brown spots on pink background.[2][4]
Stability	Fades rapidly (Reversible).	Fades over hours (Permanent if sealed).	Permanent.
Destructive?	Semi-destructive (Reversible).	Yes.	Yes.

Detailed Experimental Protocols

Method A: Iodine Vapor (The "Quick Check")

Why it works: The helical structure of PEG chains in the solid phase effectively traps iodine molecules, creating a charge-transfer complex that appears brown. Best for: Quick monitoring of reaction progress without destroying the sample.[6][7]

• Chamber Setup: Place 5–10 crystals of solid iodine (

  ) in a glass TLC chamber containing 10g of silica gel. Cap tightly. Allow 15 minutes for vapor equilibration (silica turns orange).

• Elution: Run the TLC plate in your chosen solvent system (e.g., DCM:MeOH 95:5).

• Drying: Air dry the plate completely. Crucial: Residual solvent competes with iodine adsorption.

• Exposure: Place the plate in the chamber using tweezers.

• Observation: Remove after 30–60 seconds. Br-PEG9-Br will appear as a brown spot .[4] Circle immediately with a pencil, as the spot will fade within minutes outside the chamber.

Method B: Dragendorff’s Reagent (The "PEG Specialist")

Why it works: PEG chains act like pseudo-crown ethers. They coordinate with the potassium ion (

) or the heavy metal complex ( ), causing the precipitation of an insoluble orange complex. This is the most specific stain for this compound.

Reagent Preparation (Munier Modification):

• Solution A: Dissolve 1.7g basic bismuth nitrate and 20g tartaric acid in 80mL water.[4][8]

• Solution B: Dissolve 16g Potassium Iodide (KI) in 40mL water.

• Working Solution: Mix 5mL Sol A + 5mL Sol B + 10g tartaric acid + 20mL water.

Protocol:

• Elution & Drying: Run TLC and dry thoroughly to remove amine-based solvents (if any), which cause false positives.

• Staining: Dip the plate into the working solution for 1–2 seconds. Do not soak.[6]

• Development: No heat is required.[4]

• Result: Orange to reddish-brown spots appear almost instantly against a light yellow/white background.

• Validation: If the spot is orange, it confirms the presence of the PEG chain.

Method C: KMnO₄ (The "High Sensitivity" Backup)

Why it works: The ether carbons in PEG are susceptible to oxidation. Potassium Permanganate oxidizes these groups, reducing

(purple) to (brown ).

Reagent Preparation:

• Dissolve 1.5g

  , 10g , and 1.25mL 10% NaOH in 200mL water.

Protocol:

• Dip: Dip the dried plate into the bright purple solution.

• Drain: Wipe the back of the plate; let excess reagent drain off.

• Heat: Gently heat with a heat gun (200°C) for 30–60 seconds.

• Result: Yellow/Brown spots on a bright pink background.

  • Note: Overheating turns the whole plate brown.[2] Stop heating when spots are clearly visible.[4]

Advanced Validation: Alkyl Halide Confirmation

While the above methods detect the PEG backbone, they do not confirm the integrity of the Bromine ends. If you suspect hydrolysis (loss of Br to OH), use the 4-(p-nitrobenzyl)pyridine (NBP) test.

• Mechanism: NBP acts as a nucleophile, displacing the Bromine (alkylation). Base treatment generates a blue/violet chromophore.

• Protocol: Spray plate with 2% NBP in acetone. Heat at 110°C for 5 min. Spray with 10% piperidine in acetone.

• Result: Blue/Violet spots indicate active alkylating agents (Alkyl-Br). (PEG-OH will NOT stain blue).

Optimized Workflow Diagram

Figure 2: Sequential workflow allowing double-visualization (Iodine followed by Dragendorff) on a single plate.

References

• Touchstone, J. C. Practice of Thin Layer Chromatography, 3rd Edition.[9] Wiley-Interscience, 1992.[9] (Foundational text on TLC mechanisms).

• Chemistry LibreTexts. "Visualizing TLC Plates." Available at: [Link]

• Jia, Z., & Tian, C. "Quantitative determination of polyethylene glycol with modified Dragendorff reagent method." Desalination, 247(1-3), 423-429, 2009.[10] (Specifics on Dragendorff/PEG interaction).

• University of Illinois Urbana-Champaign. "TLC Staining Procedures." Available at: [Link]

Sources

• 1. people.chem.umass.edu [people.chem.umass.edu]
• 2. TLC stains [reachdevices.com]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. orgprepdaily.wordpress.com [orgprepdaily.wordpress.com]
• 5. scribd.com [scribd.com]
• 6. m.youtube.com [m.youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. reddit.com [reddit.com]
• 9. epfl.ch [epfl.ch]
• 10. Quantitative determination of polyethylene glycol with modified Dragendorff reagent method | Scilit [scilit.com]

Technical Assessment: Validating Terminal Bromide Functionalization in PEG9 Linkers via FTIR

Topic: Infrared spectroscopy (IR) peaks for terminal bromide in PEG9 Content Type: Publish Comparison Guide

Executive Summary

In the synthesis of heterobifunctional linkers, particularly Bromo-PEG9 (typically

), verifying the complete substitution of the terminal hydroxyl group with a bromide is a critical quality control step. While Nuclear Magnetic Resonance (NMR) remains the gold standard for structural elucidation, Fourier-Transform Infrared Spectroscopy (FTIR) offers a rapid, cost-effective method for routine monitoring of reaction progress and drying efficiency.

This guide provides a comparative analysis of the spectral features of PEG9-Bromide against its precursors and common alternatives, designed for researchers requiring immediate "pass/fail" validation criteria.

Spectral Fingerprinting: PEG9-Br vs. Precursors

The transformation from a hydroxyl-terminated PEG (PEG9-OH) to a bromide-terminated PEG (PEG9-Br) results in distinct spectral shifts. The most diagnostic feature is often negative evidence —the disappearance of the hydroxyl band—rather than the appearance of the bromide stretch, which lies in the noisy fingerprint region.

Comparative Peak Assignment Table

Functional Group	Vibration Mode	PEG9-OH (Starting Material)	PEG9-Br (Product)	Diagnostic Value
Hydroxyl (-OH)	O-H Stretch	3300–3500 cm⁻¹ (Broad, Strong)	Absent (Baseline)	High. Complete disappearance indicates quantitative conversion and dryness.[1]
Alkyl Bromide (C-Br)	C-Br Stretch	Absent	650–510 cm⁻¹ (Medium/Weak)	Medium. Often obscured by PEG backbone bending modes.[1] Look for a sharp band near 645 cm⁻¹ .[1]
PEG Backbone	C-O-C Stretch	~1100 cm⁻¹ (Very Strong)	~1100 cm⁻¹ (Very Strong)	Low. Remains unchanged; serves as an internal standard.[1]
Alkane Chain	C-H Stretch	2850–2950 cm⁻¹	2850–2950 cm⁻¹	Low. General organic backbone indicator.[1]
Alkane Chain	-CH₂- Scissoring	~1460 cm⁻¹	~1460 cm⁻¹	Low.

Expert Insight: In PEG9-Br, the C-Br stretch typically manifests as a "fingerprint" band around 640–650 cm⁻¹ .[1] However, because the PEG backbone exhibits strong C-O-C bending vibrations in the 500–700 cm⁻¹ region, this peak should not be the sole confirmation of identity. It must be correlated with the loss of the O-H stretch.

Comparative Performance: IR vs. Alternatives

To ensure scientific rigor, one must understand where FTIR fits in the analytical hierarchy compared to NMR and Mass Spectrometry.

Method Suitability Matrix

Feature	FTIR (ATR Mode)	¹H NMR (CDCl₃)	LC-MS (ESI)
Primary Utility	Process monitoring; Dryness check.[1]	Structural confirmation; Purity quantification.[1][2]	Molecular weight confirmation.
Differentiation	Excellent for OH vs. Br (via OH loss).[1]	Excellent. Distinct shift of -methylene protons ( 3.4 ppm 3.8 ppm).[1]	Excellent. Mass shift of +63 Da (Br vs OH).[1]
Speed	< 2 minutes (No solvent).[1]	15–30 minutes (Solvent prep required).	30+ minutes.
Sample State	Neat liquid/oil (Non-destructive).	Dissolved (Destructive/Recovery needed).	Dissolved.
Limit of Detection	~1–5% impurity.	< 1% impurity.[1]	Trace levels.

Differentiating Alternatives & Impurities

When synthesizing PEG9-Br, common side products or alternative leaving groups (like Tosylates or Chlorides) may be present.[1] FTIR is highly effective at distinguishing these specific contaminants.[1]

• PEG9-Chloride (Cl): If thionyl chloride (

  ) was used, the C-Cl stretch appears at 700–750 cm⁻¹ , distinctly higher than the C-Br stretch.[1]

• PEG9-Tosylate (OTs): If synthesized via a tosyl intermediate, residual tosylate shows very strong, sharp peaks at 1350 cm⁻¹ and 1170 cm⁻¹ (Sulfonyl S=O stretches) and aromatic overtones at 1600 cm⁻¹.[1]

• Water Contamination: Residual moisture mimics the starting material (PEG-OH) with a broad peak at 3400 cm⁻¹.[1] Protocol Tip: Dry the sample under high vacuum for 2 hours before IR analysis to distinguish structural OH from water.

Experimental Protocol: ATR-FTIR for Viscous PEG Linkers

PEG9 is typically a viscous oil.[1] Transmission IR (using KBr pellets) is impractical.[1] Attenuated Total Reflectance (ATR) is the validated method for this application.[1]

Step-by-Step Workflow:

• Crystal Cleaning: Clean the ATR crystal (Diamond or ZnSe) with isopropanol.[1] Ensure the background spectrum is flat.[1]

• Sample Application: Apply 10–20 µL of neat PEG9-Br oil directly onto the crystal.[1]

• Pathlength Optimization: For viscous PEGs, ensure full contact by lowering the pressure clamp until the force gauge indicates optimal contact (do not overtighten, which may damage the crystal).

• Acquisition:

  • Resolution: 4 cm⁻¹[1][3]

  • Scans: 16 or 32

  • Range: 4000–500 cm⁻¹[1]

• Processing: Apply baseline correction. Normalize the spectrum to the C-O-C peak (~1100 cm⁻¹) to compare relative intensities of the fingerprint region.

Validation Logic Visualization

The following diagram outlines the logical decision tree for validating PEG9-Br synthesis using FTIR and NMR.

Caption: Logical workflow for validating PEG9-Br synthesis, prioritizing FTIR for hydroxyl detection and NMR for structural confirmation.

References

• University of Colorado Boulder. (n.d.).[1] IR Spectroscopy Tutorial: Alkyl Halides. Organic Chemistry Courses. Retrieved from [Link]

• LibreTexts Chemistry. (2025).[1] 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• National Institutes of Health (NIH). (2016).[1] New versatile approach for analysis of PEG content in conjugates and complexes with biomacromolecules based on FTIR spectroscopy. PubMed.[1] Retrieved from [Link]

• UCSC Chemistry. (n.d.).[1] Table 1. Characteristic IR Absorption Peaks of Functional Groups. Retrieved from [Link]

Sources

• 1. uobabylon.edu.iq [uobabylon.edu.iq]
• 2. benchchem.com [benchchem.com]
• 3. Adsorption and Structuration of PEG Thin Films: Influence of the Substrate Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Br-PEG9-CH2CH2Br proper disposal procedures

This guide outlines the authoritative protocols for the safe handling and disposal of Br-PEG9-CH2CH2Br (Bromo-PEG9-Bromoethyl). These procedures are designed to ensure scientific integrity, personnel safety, and regulatory compliance (EPA/RCRA).

Executive Safety Directive

Br-PEG9-CH2CH2Br is a bifunctional alkylating agent. Unlike inert PEGs, the terminal bromide groups are reactive electrophiles capable of alkylating DNA and proteins.

• CRITICAL PROHIBITION: Never dispose of this compound or its solutions down the laboratory drain.

• IMMEDIATE ACTION: Segregate from strong oxidizers and strong bases.

• WASTE STREAM: Classify as Halogenated Organic Waste (if liquid) or Hazardous Solid Waste (if pure/absorbed).

Chemical Profile & Hazard Assessment

Understanding the chemical nature of the waste is a prerequisite for safe disposal.

Parameter	Technical Specification	Disposal Implication
Chemical Name	1,29-dibromo-3,6,9,12,15,18,21,24,27-nonaoxanonacosane	Must be fully spelled out on waste tags.[1][2]
Structure	Br-(CH₂CH₂O)₉-CH₂CH₂Br	Bifunctional electrophile; crosslinking potential.
Reactivity	Alkylating agent; susceptible to nucleophilic attack.	Do not mix with Azides (forms explosive organic azides) or strong bases (exothermic elimination).
Physical State	Waxy solid or viscous liquid (dependent on MW/Temp).	May require liquefaction or dissolution for certain disposal streams.
Hazards	Skin Corr.[3][4][5][6] 1B (Causes burns), Eye Dam.[3] 1.	Requires double-gloving and face shield during transfer.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves may offer insufficient break-through time for concentrated alkyl bromides.

• Primary Barrier: Nitrile Gloves (Minimum thickness 0.11 mm).

• Secondary Barrier: Silver Shield® or Viton® laminate gloves recommended for spill cleanup of pure material.

• Eye/Face: Chemical splash goggles (ANSI Z87.1) are mandatory.[7][8] Use a face shield if pouring volumes >100 mL.

• Respiratory: Handle only in a certified chemical fume hood.

Disposal Workflows

Select the appropriate workflow based on the physical state of the waste.[9]

Scenario A: Pure Substance (Expired or Surplus Stock)

• Do not solubilize solely for disposal purposes unless required by local EHS. Solid waste incineration is generally more cost-effective and safer.

• Protocol:

  • Keep the material in its original vial if possible.

  • Place the vial into a clear, sealable secondary bag (e.g., Ziploc).

  • Place the bagged vial into the Solid Hazardous Waste drum/container.

  • Label as: "Solid Waste: Br-PEG9-CH2CH2Br (Toxic, Corrosive)."

Scenario B: Reaction Mixtures (Liquid Waste)

The presence of the bromine atom dictates the waste stream classification.

• Rule of Thumb: If the solvent is halogenated (DCM, Chloroform), the decision is automatic. If the solvent is non-halogenated (DMSO, DMF, Methanol), the presence of Br-PEG9-Br usually reclassifies the entire mixture as Halogenated Waste depending on concentration (>1-2%).

• Protocol:

  • Collect in a High-Density Polyethylene (HDPE) or Amber Glass container.

  • Segregation: Do not mix with acidic waste or oxidizers (e.g., Hydrogen Peroxide, Nitric Acid).

  • Labeling: List all solvents + "Br-PEG9-CH2CH2Br

Scenario C: Contaminated Debris (Sharps, Pipette Tips, Gloves)

• Protocol:

  • Collect chemically contaminated sharps in a puncture-proof container.

  • Collect gloves/wipes in a clear hazardous waste bag (Yellow/Red depending on facility).

  • Do not place in regular trash or biohazard bins (unless also infectious).[8]

Decision Logic Diagram

The following flowchart illustrates the critical decision-making process for segregating Br-PEG9-CH2CH2Br waste.

Caption: Operational logic for segregating Br-PEG9-CH2CH2Br waste streams to ensure regulatory compliance and cost-efficiency.

Emergency Procedures (Spill Response)

In the event of a spill outside the fume hood:

• Evacuate & Ventilate: Clear the immediate area. Alkyl bromides can be respiratory irritants.[3][5][6]

• PPE Upgrade: Wear double nitrile gloves, lab coat, and goggles.

• Containment:

  • Liquid Spill: Absorb with vermiculite, sand, or commercial "Organic Solvent" spill pads. Do not use paper towels for large volumes as they are combustible.

  • Solid Spill: Scoop up carefully to avoid dust generation. Wipe area with a solvent-dampened pad (Acetone or Ethanol).

• Decontamination: Clean the surface with a dilute surfactant solution (soap/water) followed by a water rinse. Collect all cleanup materials as Solid Hazardous Waste .

Regulatory & Compliance Codes

When filling out waste tags, reference the following codes where applicable (US EPA/RCRA context):

• D002: Corrosive Waste (if pH < 2 or > 12.5, or causes steel corrosion; apply if pure substance is corrosive to skin).

• Halogenated Solvents List (F-List): If mixed with spent halogenated solvents (F001/F002).

• General Hazard: Toxic, Irritant.

References

• University of Wisconsin-Madison. (2023). Chemical Disposal Procedures: Halogenated vs Non-Halogenated Solvents. Retrieved October 26, 2023, from [Link]

• American Chemical Society (ACS). (2023). Identifying and Handling Hazardous Wastes in Academic Labs. Retrieved October 26, 2023, from [Link]

Sources

• 1. ethz.ch [ethz.ch]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. files.dep.state.pa.us [files.dep.state.pa.us]
• 5. tatachemicals.com [tatachemicals.com]
• 6. seastarchemicals.com [seastarchemicals.com]
• 7. Br-PEG9-CH2CH2Br | CymitQuimica [cymitquimica.com]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling Br-PEG9-CH2CH2Br

Executive Summary: The Nature of the Hazard

Br-PEG9-CH2CH2Br (1,29-Dibromo-3,6,9,12,15,18,21,24,27-nonaoxanonacosane) is a homobifunctional crosslinker used primarily for PEGylation and conjugation chemistry.

While the polyethylene glycol (PEG) backbone is generally biologically inert, the terminal alkyl bromide (C-Br) groups transform this molecule into an alkylating agent .[1] In synthetic organic chemistry, alkyl bromides are electrophiles that react with nucleophiles (amines, thiols). From a safety perspective, this means they can react with biological nucleophiles (proteins, DNA) upon contact.

Core Safety Directive: Treat Br-PEG9-CH2CH2Br not just as a polymer, but as a reactive alkyl halide. The primary risks are contact dermatitis , severe eye irritation , and respiratory tract irritation if aerosolized.

Hazard Profile & Physical Properties

Before selecting PPE, you must understand the physical behavior of the compound.

Property	Description	Safety Implication
Physical State	Colorless to light yellow liquid	Liquids splash; requires splash goggles, not just safety glasses.[1]
Reactivity	Electrophilic Alkyl Halide	Reacts with skin proteins; potential sensitizer.[1]
Volatility	Low (due to PEG chain)	Inhalation risk is low unless heated or aerosolized.[1]
Solubility	Water, DCM, DMSO, Methanol	Easily crosses dermal barriers if dissolved in organic solvents (DMSO carrier effect).
GHS Classification	Skin Irrit. 2, Eye Irrit.[2][3] 2A, STOT SE 3	Standard irritant protocols apply, but "Alkylating Agent" precautions supersede basic irritant rules.

Personal Protective Equipment (PPE) Matrix

This protocol uses a Self-Validating System : every piece of equipment is selected to counter a specific failure mode of the chemical.[1]

A. Eye & Face Protection[1][2][3][4][5][6][7][8][9]

• Requirement: Chemical Splash Goggles (Indirect Vented).[1]

• Why? Safety glasses with side shields provide impact protection but fail against liquid ingress.[1] As Br-PEG9-CH2CH2Br is a liquid alkylating agent, a splash entering the eye can cause corneal opacity or permanent damage before it can be washed out.[1]

• Validation: Goggles must form a seal against the face. If you can slide a pencil under the seal, they are too loose.

B. Hand Protection (The Double-Glove Protocol)

• Primary Layer (Inner): Nitrile (4 mil).

• Secondary Layer (Outer): Nitrile (4-8 mil) or Neoprene.[1]

• Why? Alkyl bromides can permeate thin rubber.[1] The outer glove takes the contamination; the inner glove protects you during doffing.

• Validation:The Inflation Test. Before donning, trap air in the glove and squeeze. If it deflates, the barrier is compromised.

C. Respiratory Protection

• Standard Operation: Chemical Fume Hood (Face velocity: 0.3–0.5 m/s).

• Outside Hood (Spills): Half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.[1]

• Why? While vapor pressure is low, heating the reaction or accidental aerosolization requires active filtration.

D. Body Protection

• Requirement: 100% Cotton or Nomex Lab Coat + Closed-toe leather/composite shoes.[1]

• Contraindication: Avoid synthetic fabrics (polyester) that can melt onto skin if a reaction exotherms or if a fire occurs (PEG burns well).[1]

Operational Protocol: Step-by-Step Handling

Phase 1: Preparation & Weighing

Br-PEG9-CH2CH2Br is often hygroscopic and viscous.[1]

• Acclimatization: Allow the bottle to warm to room temperature before opening to prevent condensation, which hydrolyzes the bromide to an alcohol (deactivating your reagent).

• Static Control: PEGs generate static. Use an antistatic gun or polonium strip if weighing small amounts (<50 mg) to prevent the liquid from "jumping" or clinging to the spatula.

• Transfer: Use a positive-displacement pipette for viscous liquids.[1] This ensures accurate volume and prevents dripping (exposure risk).

Phase 2: Reaction Setup

• Inert Atmosphere: Flush the reaction vessel with Nitrogen or Argon.[1]

• Solvent Choice: If dissolving in DMSO or DMF , be hyper-vigilant.[1] These solvents carry the alkyl bromide through intact nitrile gloves and skin barriers. Change outer gloves immediately upon any splash. [1]

Phase 3: Waste Disposal

• Segregation: Do NOT pour down the drain.[1][4][5][6]

• Stream: Halogenated Organic Waste .[1]

• Reasoning: Even though the % Bromine by weight is low, the C-Br bond classifies it as halogenated.[1] Mixing this with non-halogenated waste can result in fines or improper incineration temperatures at the disposal facility.

Emergency Response Logic

The following diagram outlines the decision logic for spill response.

Figure 1: Decision logic for responding to Br-PEG9-CH2CH2Br spills. Note the distinction between hood-contained and external spills.

Scientific Rationale for PPE Selection

The selection of PPE for Br-PEG9-CH2CH2Br is governed by the Fick’s Law of Diffusion regarding glove permeation.[1]

• Permeation Rate (

  ): Solvents like DCM (often used with PEGs) have high permeation rates through nitrile. The Br-PEG9-Br molecule itself is large ( Da), making it slow to diffuse through glove polymers.[1]

• The Danger Zone: The risk is not the PEG alone, but the solvent-reagent matrix .[1] If you are using DCM, the solvent breaks through the glove in <2 minutes, carrying the alkyl bromide with it.

Glove Compatibility Table:

Solvent Used	Recommended Glove	Breakthrough Time
Water/Buffer	Nitrile (Standard)	> 480 min
Methanol/Ethanol	Nitrile (Standard)	> 240 min
DMSO/DMF	Butyl Rubber or Double Nitrile	> 480 min (Butyl) / ~15 min (Thin Nitrile)

| DCM (Dichloromethane) | PVA or Silver Shield™ | < 2 min (Nitrile) - DANGER |[1]

References

• Sigma-Aldrich. Safety Data Sheet: Polyethylene glycol derivatives (General).[1] Retrieved from .[1]

• BroadPharm. Product Specification: Br-PEG9-Br. Retrieved from .[1]

• TCI Chemicals. Safety Data Sheet: Br-PEG8-CH2CH2Br.[1] Retrieved from .[1]

• National Research Council (US). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington (DC): National Academies Press (US); 2011. .

Sources

• 1. Bromo PEG, Brome(Br) Linker, PEG Bromide, PEG Halide | AxisPharm [axispharm.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. cdn.vanderven.de [cdn.vanderven.de]
• 5. benchchem.com [benchchem.com]
• 6. oehs.tulane.edu [oehs.tulane.edu]